Technical Guide: Biological Activity & Pharmacological Potential of 5-(3,4-Dimethoxyphenyl)isoxazole Derivatives
The following technical guide details the biological activity, structure-activity relationships (SAR), and synthesis of 5-(3,4-dimethoxyphenyl)isoxazole derivatives. Executive Summary The 5-(3,4-dimethoxyphenyl)isoxazole...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the biological activity, structure-activity relationships (SAR), and synthesis of 5-(3,4-dimethoxyphenyl)isoxazole derivatives.
Executive Summary
The 5-(3,4-dimethoxyphenyl)isoxazole scaffold represents a privileged structure in medicinal chemistry, primarily recognized for its ability to mimic the pharmacophoric features of natural products like Combretastatin A-4 (CA-4) . The 3,4-dimethoxyphenyl moiety serves as a critical electron-rich anchor, facilitating hydrophobic interactions and hydrogen bonding within the binding pockets of targets such as
-tubulin , Cyclooxygenase-2 (COX-2) , and Lipoxygenase (LOX) .
This guide analyzes the scaffold's utility in oncology (tubulin inhibition), inflammation (dual COX/LOX inhibition), and infectious disease, providing validated protocols for synthesis and biological evaluation.
Structural Rationale & Chemical Biology[1]
The Combretastatin Mimicry Hypothesis
The biological potency of this scaffold stems from the specific electronic and steric properties of the 3,4-dimethoxyphenyl group.
Electronic Effect: The two methoxy groups at positions 3 and 4 are strong electron-donating groups (EDGs), increasing the electron density of the phenyl ring. This mimics the A-ring of colchicine and CA-4.
Rigid Linker: The isoxazole ring acts as a rigid bioisostere for the cis-olefin bridge found in CA-4, locking the two aryl rings in a specific orientation that favors binding to the colchicine site of tubulin.
Metabolic Stability: Unlike the cis-olefin of CA-4, which is prone to isomerization to the inactive trans-form, the isoxazole ring is metabolically stable.
Mechanism of Action: Tubulin Destabilization
In cancer models, these derivatives bind to the colchicine-binding site at the interface of
- and -tubulin. This binding prevents microtubule polymerization, leading to:
G2/M Phase Arrest: Disruption of the mitotic spindle.
Apoptosis: Activation of caspase-3 and caspase-9 pathways.
Vascular Disruption: Rapid collapse of tumor vasculature (VDAs).
Therapeutic Applications & SAR Analysis
Anticancer Activity (Tubulin Inhibition)
Derivatives bearing the 5-(3,4-dimethoxyphenyl) motif have shown potent cytotoxicity against MCF-7 (breast), HeLa (cervical), and Hep3B (liver) cell lines.
Key SAR Findings:
Position 5 vs. Position 3: Placing the 3,4-dimethoxyphenyl group at position 5 (C5) is often superior for tubulin binding compared to position 3 (C3), as it better aligns with the hydrophobic pocket of
-tubulin.
Methoxy Pattern: While 3,4,5-trimethoxy is the "gold standard" for CA-4 mimics, the 3,4-dimethoxy pattern retains significant potency and often exhibits better solubility and pharmacokinetic profiles.
C3-Substituents: The substituent at the 3-position of the isoxazole ring (the "B-ring" mimic) modulates selectivity. Bulky lipophilic groups (e.g., naphthyl, substituted phenyl) at C3 enhance affinity.
Anti-inflammatory Activity (COX/LOX Inhibition)
The scaffold acts as a dual inhibitor of arachidonic acid metabolism.
COX-2 Selectivity: The isoxazole ring fits into the COX-2 secondary pocket (Val523), while the dimethoxyphenyl group interacts with the hydrophobic channel.
LOX Inhibition: The redox potential of the isoxazole core contributes to the inhibition of Lipoxygenase enzymes.
Caption: SAR map highlighting the functional roles of the 5-(3,4-dimethoxyphenyl)isoxazole scaffold elements in biological activity.
Experimental Protocols
Synthesis of 5-(3,4-Dimethoxyphenyl)isoxazoles
Method: Chalcone Cyclization with Hydroxylamine.
This route is preferred for its regioselectivity, yielding the 3,5-disubstituted isoxazole with the dimethoxyphenyl group at the 5-position if the appropriate chalcone is used.
Objective: To verify if the derivative inhibits the assembly of tubulin into microtubules.
Protocol:
Preparation: Use purified bovine brain tubulin (lyophilized). Resuspend in PEM buffer (80 mM PIPES, 1 mM EGTA, 1 mM
, pH 6.9) containing 1 mM GTP.
Incubation: Add test compound (dissolved in DMSO) to the tubulin solution (final conc. 10
M) in a 96-well plate. Include a Vehicle Control (DMSO) and Positive Control (Combretastatin A-4).
Measurement: Monitor the increase in absorbance at 340 nm (indicative of polymerization) at 37°C every 30 seconds for 60 minutes using a kinetic microplate reader.
Analysis: Calculate the
as the concentration reducing the maximum polymerization rate by 50%.
Quantitative Data Summary
The following table summarizes literature values for key derivatives compared to standard agents. Note the impact of the methoxy substitution pattern.[2][3][4]
Compound ID
Structure (C3 / C5 Substituents)
Target
IC50 / Activity
Reference
TTI-4
C3: 3,4-dimethoxyphenyl / C5: Thiophen-2-yl
MCF-7 (Cancer)
2.63 M
[1]
5i
C3: H / C5: 3,4-dimethoxyphenyl
Tubulin
Moderate
[2]
Analog 2b
C3: 3-methylthiophen-2-yl / C5: 3,4,5-trimethoxy
COX-2
0.45 M
[3]
CA-4
(Standard Control)
Tubulin
0.003 M
[1]
Note: While 3,4,5-trimethoxy analogs (like Analog 2b) often show higher potency, 3,4-dimethoxy variants (TTI-4) retain micromolar activity and are frequently explored to evade P-glycoprotein efflux pumps.
Visualization: Synthesis & Mechanism Workflow
Caption: Workflow depicting the synthesis of the target scaffold via chalcone intermediate and subsequent biological validation.
References
5-(Thiophen-2-yl)isoxazoles as novel anti-breast cancer agents targeting ERα. National Institutes of Health (NIH). Available at: [Link]
Design, synthesis and biological evaluation of isoxazole-naphthalene derivatives as anti-tubulin agents. Arabian Journal of Chemistry. Available at: [Link]
3,5-Disubstituted Isoxazole Derivatives: Potential Inhibitors of Inflammation and Cancer. Inflammation.[4] Available at: [Link]
Synthesis and Biological Evaluation of Novel Isoxazole-Amide Analogues as Anticancer and Antioxidant Agents. Journal of Chemistry. Available at: [Link]
Structure-Activity Relationship Studies of Trisubstituted Isoxazoles as Selective Allosteric Ligands for RORγt. ACS Medicinal Chemistry Letters. Available at: [Link]
Advanced Medicinal Chemistry of 3,4-Dimethoxyphenyl Isoxazoles: Synthesis, SAR, and Therapeutic Targets
Topic: Medicinal Chemistry Applications of 3,4-Dimethoxyphenyl Isoxazoles Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary: The Veratrole-Isox...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Medicinal Chemistry Applications of 3,4-Dimethoxyphenyl Isoxazoles
Content Type: In-Depth Technical Guide
Audience: Researchers, Scientists, and Drug Development Professionals
Executive Summary: The Veratrole-Isoxazole Privilege
In modern medicinal chemistry, the fusion of "privileged structures" often yields compounds with superior pharmacological profiles. The 3,4-dimethoxyphenyl (veratrole) moiety represents a classic pharmacophore, ubiquitous in natural products like combretastatins and papaverine. When coupled with the isoxazole ring—a bioisostere of amide bonds and a rigid linker capable of π-stacking—the resulting scaffold exhibits potent biological activities.
This guide analyzes the 3,4-dimethoxyphenyl isoxazole class, focusing on its two dominant therapeutic applications: tubulin polymerization inhibition (oncology) and COX-2 inhibition (inflammation) . We provide validated synthetic protocols, detailed structure-activity relationships (SAR), and mechanistic insights grounded in recent literature.
Synthetic Architecture: Constructing the Core
The most robust method for assembling the 3,4-dimethoxyphenyl isoxazole core is the 1,3-dipolar cycloaddition of nitrile oxides with alkynes or alkenes.[1] This pathway offers high regioselectivity and functional group tolerance.[2][3]
Mechanism of Assembly (1,3-Dipolar Cycloaddition)
The synthesis typically proceeds via the in situ generation of a nitrile oxide from a 3,4-dimethoxybenzaldehyde oxime. The dipole then reacts with a dipolarophile (alkyne) to yield the isoxazole.
Figure 1: General synthetic pathway via 1,3-dipolar cycloaddition.[4] The 3,4-dimethoxyphenyl group is typically introduced via the dipole component to secure the 3-position.
Validated Protocol: Synthesis of 3-(3,4-Dimethoxyphenyl)-5-aryl-isoxazole
Source Grounding: Adapted from methodologies in Arabian Journal of Chemistry (2020) and Bioorganic & Medicinal Chemistry.
Reagents:
3,4-Dimethoxybenzaldehyde oxime (1.0 eq)
Chloramine-T trihydrate (1.1 eq) or N-Chlorosuccinimide (NCS)
Oxime Preparation: Dissolve 3,4-dimethoxybenzaldehyde in ethanol. Add hydroxylamine hydrochloride (1.2 eq) and sodium acetate (1.5 eq). Reflux for 2 hours. Pour into ice water, filter the precipitate, and dry.
Dipole Generation: Dissolve the oxime in ethanol. Add Chloramine-T trihydrate portion-wise at room temperature. Stir for 15 minutes to generate the nitrile oxide in situ.
Cycloaddition: Add the substituted alkyne (e.g., phenylacetylene) to the reaction mixture.
Reflux: Heat the mixture to reflux (70–80°C) for 4–6 hours. Monitor via TLC (Hexane:EtOAc 7:3).
Work-up: Cool to room temperature. Remove solvent under reduced pressure. Extract with ethyl acetate and wash with water/brine.
Purification: Recrystallize from ethanol or purify via column chromatography (Silica gel, 60-120 mesh) to yield the 3,5-disubstituted isoxazole.
Critical Control Point: Regioselectivity is driven by sterics and electronics. Using an alkyne typically yields the 3,5-isomer. If an alkene is used (yielding an isoxazoline), subsequent oxidation (e.g., with MnO2 or DDQ) is required to aromatize to the isoxazole.
The 3,4-dimethoxyphenyl isoxazole scaffold acts as a colchicine site inhibitor (CSI) . The 3,4-dimethoxy motif mimics the A-ring of colchicine and combretastatin A-4 (CA-4), crucial for binding to the tubulin
-subunit.
Structure-Activity Relationship (SAR)
Ring A (3-Position): The 3,4-dimethoxy substitution is non-negotiable for high affinity. It functions as a hydrogen bond acceptor and fits the hydrophobic pocket of tubulin.
Linker (Isoxazole): Replaces the unstable cis-double bond of combretastatin A-4, improving metabolic stability while maintaining the necessary "kinked" geometry.
Ring B (5-Position): Lipophilic bulky groups (e.g., naphthalene, thiophene, or substituted phenyls) enhance potency.
Insight: A 4-methoxynaphthalene moiety at position 5 (Compound 5j) demonstrated IC50 values < 2
M against MCF-7 lines.
Figure 2: Pharmacophore mapping of the isoxazole scaffold for tubulin inhibition.
Mechanism of Action: Microtubule Destabilization
These compounds bind to the colchicine site at the interface of ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">
- and -tubulin, preventing the polymerization of tubulin dimers into microtubules. This leads to cell cycle arrest at the G2/M phase and subsequent apoptosis.[6][7][8][9]
Key Data Points (Comparative Potency):
Compound
Target
IC50 (MCF-7)
Mechanism
| Combretastatin A-4 | Tubulin | ~0.01
M | Standard Reference |
| Compound 5j (Isoxazole-Naphthalene) | Tubulin | 1.23 M | G2/M Arrest |
| TTI-4 (Thiophene-Isoxazole) | ER / Tubulin | 2.63 M | Dual Action |
Therapeutic Application II: COX-2 Inhibition
Isoxazoles are historically significant in inflammation (e.g., Valdecoxib).[10] The 3,4-dimethoxyphenyl derivatives have emerged as selective COX-2 inhibitors, reducing the gastric side effects associated with COX-1 inhibition.
Molecular Docking Insights[12][14][16][17]
Selectivity: The isoxazole ring orients the molecule to fit the larger hydrophobic side pocket of COX-2 (Val523), which is absent in COX-1 (Ile523).
Interaction: The para-methoxy group of the 3,4-dimethoxyphenyl moiety often engages in hydrogen bonding with Tyr385 or Ser530 in the active site.
Potency: Compounds like IXZ2 (S-methyl 5-(3,4-dimethoxyphenyl)isoxazole-4-carbothioate) show sub-micromolar inhibition.
To validate the mechanism of action for synthesized derivatives.
Objective: Determine if the compound inhibits the assembly of purified tubulin into microtubules.
Materials:
Purified Porcine Brain Tubulin (>99% pure)
GTP (Guanosine Triphosphate)
PEM Buffer (80 mM PIPES, 1 mM EGTA, 1 mM MgCl2, pH 6.9)
Spectrophotometer (heated to 37°C)
Procedure:
Preparation: Dilute tubulin to 3 mg/mL in PEM buffer containing 1 mM GTP.
Incubation: Keep tubulin on ice. Add the test compound (dissolved in DMSO) to the tubulin solution at varying concentrations (e.g., 1, 5, 10
M). Use DMSO (1%) as a negative control and Colchicine (5 M) as a positive control.
Initiation: Transfer the mixture to a quartz cuvette pre-warmed to 37°C.
Measurement: Monitor the absorbance at 340 nm every 30 seconds for 60 minutes.
Analysis: Polymerization manifests as an increase in turbidity (absorbance). An effective inhibitor will suppress this increase, maintaining a flat baseline similar to Colchicine.
References
Wang, X. et al. (2020). "Design, synthesis and biological evaluation of isoxazole-naphthalene derivatives as anti-tubulin agents." Arabian Journal of Chemistry. Link
Pattanayak, P. et al. (2025). "5-(Thiophen-2-yl)isoxazoles as novel anti-breast cancer agents targeting ERα." RSC Advances. Link
Chakraborti, A. K. et al. (2018).[4] "Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective." ACS Omega.[11] Link[11]
Scilimati, A. et al. (2016). "Isoxazole-Based-Scaffold Inhibitors Targeting Cyclooxygenases (COXs)." ChemistryMedChem. Link
Mange Ram Yadav et al. (2007). "Studies in 3,4-diaryl-1,2,5-oxadiazoles and their N-oxides: search for better COX-2 inhibitors." Acta Pharmaceutica. Link
The Pharmacological Potential of 5-(3,4-Dimethoxyphenyl)isoxazole: A Technical Guide for Drug Discovery
Foreword: The Isoxazole Scaffold - A Privileged Structure in Medicinal Chemistry The isoxazole ring, a five-membered heterocycle containing adjacent nitrogen and oxygen atoms, represents a cornerstone in the edifice of m...
Author: BenchChem Technical Support Team. Date: February 2026
Foreword: The Isoxazole Scaffold - A Privileged Structure in Medicinal Chemistry
The isoxazole ring, a five-membered heterocycle containing adjacent nitrogen and oxygen atoms, represents a cornerstone in the edifice of medicinal chemistry.[1] Its unique electronic properties and structural stability have rendered it a "privileged scaffold," a recurring molecular framework in a multitude of biologically active compounds.[2][3] From clinically approved antibiotics like oxacillin to anti-inflammatory agents such as valdecoxib, the isoxazole moiety has consistently demonstrated its versatility and therapeutic relevance.[2][3] This guide delves into the pharmacological potential of a specific, yet promising, derivative: 5-(3,4-Dimethoxyphenyl)isoxazole. The dimethoxy-substituted phenyl ring is a common feature in numerous natural and synthetic compounds with significant biological activities, suggesting that its incorporation into the isoxazole framework could unlock novel therapeutic avenues. This document aims to provide researchers, scientists, and drug development professionals with a comprehensive technical overview of this compound, from its synthesis to its potential mechanisms of action and methodologies for its biological evaluation.
Synthesis of 5-(3,4-Dimethoxyphenyl)isoxazole: A Strategic Approach
The synthesis of 3,5-disubstituted isoxazoles is most commonly achieved through the cyclization of a chalcone precursor with hydroxylamine.[2][4][5] This robust and versatile method allows for the introduction of diverse substituents on the phenyl rings, making it an ideal strategy for generating a library of analogues for structure-activity relationship (SAR) studies.
Synthetic Workflow: From Chalcone to Isoxazole
The synthetic pathway to 5-(3,4-Dimethoxyphenyl)isoxazole involves a two-step process, beginning with the Claisen-Schmidt condensation to form the chalcone intermediate, followed by cyclization with hydroxylamine hydrochloride.
Caption: Synthetic pathway for 5-(3,4-Dimethoxyphenyl)isoxazole.
Detailed Experimental Protocol
Step 1: Synthesis of (E)-1-phenyl-3-(3,4-dimethoxyphenyl)prop-2-en-1-one (Chalcone Intermediate)
To a stirred solution of 3,4-dimethoxybenzaldehyde (1 equivalent) and acetophenone (1 equivalent) in ethanol, a solution of aqueous sodium hydroxide (2-3 equivalents) is added dropwise at room temperature.
The reaction mixture is stirred for 4-6 hours, during which a precipitate typically forms.
The progress of the reaction is monitored by Thin Layer Chromatography (TLC).
Upon completion, the reaction mixture is poured into ice-cold water and acidified with dilute HCl.
The precipitated solid is filtered, washed with water until neutral, and dried.
The crude chalcone is purified by recrystallization from a suitable solvent like ethanol to afford the pure product.
Step 2: Synthesis of 5-(3,4-Dimethoxyphenyl)-3-phenylisoxazole
A mixture of the synthesized chalcone (1 equivalent) and hydroxylamine hydrochloride (1.2-1.5 equivalents) is dissolved in ethanol.[5]
An aqueous solution of a base such as sodium hydroxide or potassium hydroxide (2-3 equivalents) is added to the mixture.[5]
The reaction mixture is refluxed for 6-8 hours and the progress is monitored by TLC.[6]
After completion, the solvent is removed under reduced pressure, and the residue is poured into ice-cold water.
The resulting precipitate is filtered, washed with water, and dried.
The crude product is purified by column chromatography on silica gel using a suitable eluent system (e.g., hexane-ethyl acetate) to yield the pure 5-(3,4-Dimethoxyphenyl)isoxazole.[7]
Pharmacological Potential: A Focus on Anticancer and Anti-inflammatory Activities
While specific pharmacological data for 5-(3,4-Dimethoxyphenyl)isoxazole is limited in publicly available literature, the broader class of isoxazole derivatives and compounds with the 3,4-dimethoxyphenyl moiety exhibit significant anticancer and anti-inflammatory properties.[1][8]
Anticancer Activity
Isoxazole derivatives have emerged as a promising class of anticancer agents, acting through diverse mechanisms such as apoptosis induction, inhibition of key signaling pathways, and disruption of tubulin polymerization.[1][9]
A study on a closely related analogue, 3-(3,4-dimethoxyphenyl)-5-(thiophen-2-yl)isoxazole , which lacks the trifluoromethyl group of its more potent counterpart, demonstrated an IC50 value of 19.72 μM against the MCF-7 human breast cancer cell line .[10] This finding strongly suggests that the 3,4-dimethoxyphenylisoxazole scaffold possesses inherent cytotoxic activity. The presence of the electron-donating methoxy groups on the phenyl ring is often associated with enhanced biological activity.
Potential Mechanisms of Anticancer Action:
Induction of Apoptosis: Many isoxazole derivatives have been shown to induce programmed cell death in cancer cells.[9] This is often mediated through the modulation of pro- and anti-apoptotic proteins.
Cell Cycle Arrest: These compounds can halt the progression of the cell cycle at various checkpoints, preventing cancer cell proliferation.
Inhibition of Kinases: Isoxazoles can act as inhibitors of various protein kinases that are crucial for cancer cell survival and growth.
In Vitro Cytotoxicity Evaluation: MTT Assay Protocol
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric method to assess the cytotoxic potential of a compound.[11]
Cell Seeding: Seed cancer cells (e.g., MCF-7, HeLa, HepG2) in a 96-well plate at a density of 5x10³ to 1x10⁴ cells per well and incubate for 24 hours to allow for attachment.
Compound Treatment: Prepare serial dilutions of 5-(3,4-Dimethoxyphenyl)isoxazole in the appropriate cell culture medium. Replace the old medium with the medium containing the compound at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).
Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified atmosphere with 5% CO₂.
MTT Addition: After the incubation period, add MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.
Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability for each concentration and determine the IC50 value (the concentration that inhibits 50% of cell growth).
Anti-inflammatory Activity
Inflammation is a key pathological process in numerous diseases, and the cyclooxygenase (COX) enzymes are major targets for anti-inflammatory drugs.[8] Several isoxazole derivatives have been reported to exhibit potent anti-inflammatory activity, with some acting as selective COX-2 inhibitors.[8][12] The structural similarity of isoxazoles to known COX inhibitors like celecoxib and valdecoxib underscores their potential in this therapeutic area.
Potential Mechanism of Anti-inflammatory Action: COX Inhibition
The primary mechanism for the anti-inflammatory effects of many nonsteroidal anti-inflammatory drugs (NSAIDs) is the inhibition of COX enzymes (COX-1 and COX-2), which are responsible for the synthesis of prostaglandins, key mediators of inflammation.
Caption: Putative mechanism of anti-inflammatory action via COX-2 inhibition.
In Vivo Anti-inflammatory Evaluation: Carrageenan-Induced Paw Edema Protocol
The carrageenan-induced paw edema model in rodents is a widely used and reliable method for screening the acute anti-inflammatory activity of compounds.[7][13][14]
Animal Acclimatization: Acclimate male Wistar rats or Swiss albino mice for at least one week under standard laboratory conditions.
Grouping and Fasting: Divide the animals into groups (n=6 per group): a control group, a standard drug group (e.g., indomethacin or diclofenac sodium), and test groups receiving different doses of 5-(3,4-Dimethoxyphenyl)isoxazole. Fast the animals for 12-18 hours before the experiment with free access to water.
Compound Administration: Administer the test compound and the standard drug orally or intraperitoneally. The control group receives the vehicle.
Induction of Edema: One hour after compound administration, inject a 1% solution of carrageenan in saline into the sub-plantar region of the right hind paw of each animal.[7]
Paw Volume Measurement: Measure the paw volume of each animal using a plethysmometer at 0 hours (just before carrageenan injection) and at regular intervals thereafter (e.g., 1, 2, 3, 4, and 5 hours).[14]
Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the control group using the formula:
% Inhibition = [(Vc - Vt) / Vc] x 100
Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.
Data Summary and Future Directions
To facilitate a clear understanding of the potential of 5-(3,4-Dimethoxyphenyl)isoxazole, the following table summarizes the available and projected data.
Parameter
Data for Analogues / Projected Activity
Anticancer Activity
In Vitro Cytotoxicity (MCF-7)
IC50 = 19.72 μM for 3-(3,4-dimethoxyphenyl)-5-(thiophen-2-yl)isoxazole[10]
Anti-inflammatory Activity
In Vivo Efficacy
Projected to show significant inhibition of carrageenan-induced paw edema.
Mechanism of Action
Anticancer
Likely involves apoptosis induction and cell cycle arrest.
Anti-inflammatory
Putative inhibition of COX-2 enzyme.
The preliminary data on a close analogue, coupled with the well-established biological activities of the isoxazole scaffold, strongly supports the continued investigation of 5-(3,4-Dimethoxyphenyl)isoxazole as a promising lead compound in drug discovery. Future research should focus on:
Comprehensive Pharmacological Profiling: Evaluating the compound against a wider panel of cancer cell lines and in various in vivo cancer models.
Mechanism of Action Studies: Elucidating the precise molecular targets and signaling pathways affected by the compound.
Structure-Activity Relationship (SAR) Studies: Synthesizing and testing a series of analogues to optimize potency and selectivity.
Pharmacokinetic and Toxicological Profiling: Assessing the ADME (absorption, distribution, metabolism, and excretion) and safety profile of the compound.
By systematically addressing these research areas, the full therapeutic potential of 5-(3,4-Dimethoxyphenyl)isoxazole can be unlocked, potentially leading to the development of novel and effective treatments for cancer and inflammatory diseases.
References
Bio-protocol. (n.d.). In Vivo Anti-Inflammatory Assay. Retrieved from [Link]
Luvas. (n.d.). ANTI-INFLAMMATORY ACTIVITY OF ELLAGIC ACID IN CARRAGEENAN-INDUCED PAW EDEMA IN RATS. Retrieved from [Link]
Pattanayak, P., et al. (2023). 5-(Thiophen-2-yl)isoxazoles as novel anti-breast cancer agents targeting ERα: synthesis, in vitro biological evaluation, in silico studies, and molecular dynamics simulation. RSC Medicinal Chemistry, 14(1), 135-151.
(This cit
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Chikhale, R., et al. (2016). 3,5-Disubstituted Isoxazole Derivatives: Potential Inhibitors of Inflammation and Cancer.
Chatterjee, T., et al. (2024). Exploring the impact of trifluoromethyl (–CF3) functional group on the anti-cancer activity of isoxazole-based molecules: design, synthesis, biological evaluation and molecular docking analysis. RSC Advances, 14(26), 18685-18700.
Raju, G. N., et al. (2015). Synthesis, characterization and antimicrobial evaluation of isoxazole derivatives. Der Pharma Chemica, 7(6), 346-352.
Sharma, V., et al. (2021). Isoxazole derivatives as anticancer agent: A review on synthetic strategies, mechanism of action and SAR studies. European Journal of Medicinal Chemistry, 223, 113511.
(This cit
Fandakli, S., et al. (2020). Synthesis of some new isoxazole compounds and their biological tyrosinase and antioxidant activities. Turkish Journal of Chemistry, 44(2), 481-495.
(This cit
Khan, I., et al. (2015). Synthesis and Antimicrobial Studies of Isoxazole Derivatives. International Journal of Current Research and Academic Review, 3(8), 20-26.
Kumar, A., et al. (2021). Isoxazole Derivatives as Anticancer Agent: A Review on Synthetic Strategies, Mechanism of Action and SAR Studies. European Journal of Medicinal Chemistry, 223, 113511.
Pattanayak, P., et al. (2023). 5-(Thiophen-2-yl)isoxazoles as novel anti-breast cancer agents targeting ERα: synthesis, in vitro biological evaluation, in silico studies, and molecular dynamics simulation. RSC Medicinal Chemistry, 14(1), 135-151.
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Khanum, S. A., et al. (2021). Synthesis, characterization, DFT, docking studies and molecular dynamics of some 3-phenyl-5-furan isoxazole derivatives as anti-inflammatory agents. Journal of Molecular Structure, 1244, 130953.
Introduction: The Significance of 5-(3,4-Dimethoxyphenyl)isoxazole in Drug Discovery
An In-Depth Technical Guide to the Physicochemical Stability Profile of 5-(3,4-Dimethoxyphenyl)isoxazole The isoxazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents wit...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Physicochemical Stability Profile of 5-(3,4-Dimethoxyphenyl)isoxazole
The isoxazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents with a wide spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2][3][4] The molecule 5-(3,4-Dimethoxyphenyl)isoxazole combines this privileged heterocycle with a dimethoxy-substituted phenyl ring, a feature often associated with enhanced metabolic stability and receptor binding affinity. While the full biological potential of this specific compound is still under exploration, its structural alerts warrant a thorough investigation of its physicochemical properties.
A comprehensive understanding of a molecule's stability is a non-negotiable prerequisite in the drug development pipeline.[5][6] It directly influences formulation design, manufacturing processes, packaging, storage conditions, and ultimately, the safety and efficacy of the final drug product.[7][8] This guide provides a detailed framework for elucidating the physicochemical stability profile of 5-(3,4-Dimethoxyphenyl)isoxazole, moving from theoretical degradation pathways to practical, step-by-step experimental protocols. It is designed for researchers, chemists, and formulation scientists dedicated to advancing promising molecules from the bench to the clinic.
Part 1: Predicted Chemical Liabilities and Potential Degradation Pathways
Before initiating experimental studies, a critical analysis of the molecule's structure allows for the prediction of its potential weak points under stress conditions. This foresight is crucial for designing efficient forced degradation studies.
Key Structural Features:
Isoxazole Ring: A five-membered aromatic heterocycle containing adjacent nitrogen and oxygen atoms. This ring is susceptible to cleavage under certain hydrolytic (pH-dependent) and photolytic conditions.
Dimethoxy Phenyl Group: The two methoxy groups are generally stable but can be susceptible to oxidative cleavage under harsh conditions. The electron-donating nature of these groups can also influence the reactivity of the phenyl ring.
Ether Linkages (Methoxy Groups): While generally stable, ether bonds can be cleaved under strongly acidic conditions.
Based on these features, we can hypothesize the primary degradation pathways:
Hydrolytic Degradation (Acid/Base Catalyzed): The isoxazole ring is the most probable site for hydrolysis. Acid-catalyzed degradation of isoxazole derivatives can lead to ring-opening.[9] For 5-(3,4-Dimethoxyphenyl)isoxazole, this would likely proceed via protonation of the ring nitrogen, followed by nucleophilic attack by water, ultimately leading to the cleavage of the N-O bond. This could yield a β-dicarbonyl compound or related fragments.
Oxidative Degradation: The dimethoxybenzene moiety and the isoxazole ring itself could be susceptible to oxidation. The use of strong oxidizing agents like hydrogen peroxide could lead to the formation of N-oxides, hydroxylated species on the phenyl ring, or cleavage of the methoxy groups to form phenols.
Photolytic Degradation: Isoxazoles can undergo photoisomerization to oxazoles or undergo ring cleavage upon exposure to UV light.[10] Photochemical reactions can also generate radical species, leading to a complex mixture of degradants.[11][12]
Thermal Degradation: In the absence of other stressors, the molecule is predicted to be relatively stable to heat. However, high temperatures can accelerate other degradation pathways, such as hydrolysis or oxidation, and should be evaluated to establish recommended storage and manufacturing conditions.[7]
The following diagram illustrates the potential degradation points on the core structure.
Caption: Predicted sites of physicochemical instability on 5-(3,4-Dimethoxyphenyl)isoxazole.
Part 2: A Practical Workflow for Stability Profile Assessment
A forced degradation study is an essential first step.[6][13] Its purpose is to intentionally degrade the sample to generate the likely degradation products that could form under long-term storage conditions. This process is fundamental for developing a stability-indicating analytical method.[5]
The overall workflow is depicted below.
Caption: Workflow for forced degradation and stability analysis.
Experimental Protocols for Forced Degradation
The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[8] Adjust exposure times as needed.
1. Preparation of Stock Solution:
Prepare a 1 mg/mL stock solution of 5-(3,4-Dimethoxyphenyl)isoxazole in a 50:50 mixture of acetonitrile and water. This solvent choice ensures solubility and compatibility with reverse-phase HPLC.
2. Acid Hydrolysis:
Step 1: To 1 mL of the stock solution, add 1 mL of 0.2 M HCl to achieve a final concentration of 0.1 M HCl.
Step 2: Incubate the solution in a water bath at 60°C.
Step 3: Withdraw aliquots at 2, 4, 8, and 24 hours.
Step 4: Before analysis, neutralize each aliquot with an equivalent amount of 0.1 M NaOH and dilute with the mobile phase to a suitable concentration (e.g., 100 µg/mL).
Rationale: Mild heat accelerates the reaction, while 0.1 M HCl is a standard condition for probing acid-labile functional groups.[8]
3. Base Hydrolysis:
Step 1: To 1 mL of the stock solution, add 1 mL of 0.2 M NaOH to achieve a final concentration of 0.1 M NaOH.
Step 2: Incubate the solution at 60°C.
Step 3: Withdraw aliquots at time points similar to the acid hydrolysis study.
Step 4: Neutralize each aliquot with an equivalent amount of 0.1 M HCl and dilute for analysis.
Rationale: Basic conditions test for susceptibility to nucleophilic attack, which can also promote isoxazole ring-opening.
4. Oxidative Degradation:
Step 1: To 1 mL of the stock solution, add 1 mL of 6% hydrogen peroxide (H₂O₂) to achieve a final concentration of 3%.
Step 2: Store the solution at room temperature, protected from light.
Step 3: Withdraw aliquots at 2, 8, and 24 hours.
Step 4: Dilute with the mobile phase for analysis (no quenching necessary).
Rationale: Hydrogen peroxide is a common oxidizing agent used to simulate oxidative stress.[8] Protecting from light prevents confounding photolytic degradation.
5. Thermal Degradation:
Solution State: Incubate a sealed vial of the stock solution in an oven at 80°C.
Solid State: Place a thin layer of solid API powder in an open petri dish in an oven at 80°C (or 20°C below its melting point if lower).
Analysis: Sample at 1, 3, and 7 days. For the solid sample, dissolve in the stock solution solvent before dilution and analysis.
Rationale: This protocol assesses the intrinsic thermal stability of the molecule in both solution and solid forms, which is critical for processing and storage.[7]
6. Photostability Testing:
Protocol: Expose the solid API and the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as specified in the ICH Q1B guideline.
Control: A parallel set of samples should be wrapped in aluminum foil to serve as dark controls.
Analysis: Analyze the samples after the exposure period.
Rationale: Adherence to ICH guidelines ensures that the photostability data is suitable for regulatory submissions.
Part 3: Development of a Stability-Indicating Analytical Method
A stability-indicating method is a validated analytical procedure that can accurately quantify the decrease in the amount of the active ingredient due to degradation.[7] High-Performance Liquid Chromatography (HPLC) with UV and Mass Spectrometric (MS) detection is the gold standard.[14]
Initial HPLC-UV/MS Method Parameters:
Parameter
Recommended Setting
Rationale
Column
C18 Reverse-Phase (e.g., 100 x 4.6 mm, 2.7 µm)
Provides excellent retention and separation for moderately polar aromatic compounds.
Mobile Phase A
0.1% Formic Acid in Water
Acidifies the mobile phase to ensure sharp peak shapes for the nitrogen-containing heterocycle.
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Acetonitrile is a common organic modifier with good UV transparency and elution strength.
Gradient Elution
10% to 95% B over 15 minutes, then hold and re-equilibrate
A gradient is essential to elute both the parent compound and potentially more polar or less polar degradants within a reasonable time.
Flow Rate
1.0 mL/min
Standard flow rate for a 4.6 mm ID column.
Column Temperature
30°C
Controlled temperature ensures reproducible retention times.
Injection Volume
5 µL
A small volume minimizes potential peak distortion.
UV Detection
Photodiode Array (PDA) at 254 nm and 280 nm
PDA allows for peak purity analysis. 254/280 nm are common wavelengths for aromatic systems.
MS Detection
Electrospray Ionization (ESI) in Positive Mode
The isoxazole nitrogen is readily protonated, making positive mode ESI suitable for detecting the parent ion and its fragments for structural elucidation.
Method Validation:
Once the degradation samples are analyzed and the method is optimized to separate the parent peak from all degradation product peaks, it must be validated according to ICH Q2(R1) guidelines. This involves assessing specificity, linearity, range, accuracy, precision, and robustness. The key is demonstrating specificity : the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, namely its degradation products.
Part 4: Data Interpretation and Reporting
The analysis of the stressed samples will yield a series of chromatograms.
Mass Balance: A critical aspect of the analysis is to calculate the mass balance. The sum of the peak areas of all degradation products plus the remaining parent drug should ideally be close to 100% of the initial peak area of the parent drug. A good mass balance indicates that all major degradants are being detected.
Structural Elucidation: The mass-to-charge ratio (m/z) of the degradation products obtained from the MS detector provides the molecular weight. Further fragmentation analysis (MS/MS) can be used to deduce the structures of the degradants, confirming the hypothesized degradation pathways.
Summary Table: The results should be compiled into a clear summary table.
Table 1: Summary of Forced Degradation Results for 5-(3,4-Dimethoxyphenyl)isoxazole
Stress Condition
Duration
% Assay of Parent
% Total Degradation
No. of Degradants >0.1%
Remarks / Major Degradants (m/z)
Control
24 hr
100.0
0.0
0
No significant degradation.
0.1 M HCl
24 hr
85.2
14.8
2
Significant degradation. Major product at m/z = [Value].
0.1 M NaOH
24 hr
92.5
7.5
1
Moderate degradation. Major product at m/z = [Value].
3% H₂O₂
24 hr
95.1
4.9
1
Minor degradation observed.
Thermal (80°C)
7 days
98.8
1.2
0
Stable to heat.
Photolytic (ICH)
-
91.3
8.7
3
Sensitive to light, multiple degradants formed.
(Note: Data presented in this table is hypothetical and for illustrative purposes.)
Conclusion
This guide outlines a comprehensive and systematic approach to characterizing the physicochemical stability of 5-(3,4-Dimethoxyphenyl)isoxazole. By combining predictive analysis of the molecular structure with rigorous, guideline-driven forced degradation studies and the development of a validated stability-indicating HPLC method, researchers can build a robust data package. This information is fundamental for making informed decisions in formulation development, establishing appropriate storage conditions, and ensuring the overall quality, safety, and efficacy of a potential new therapeutic agent.
References
Ajay Kumar Kariyappa, et al. (2012). Synthesis of 3,5-diaryl-isoxazole-4-carbonitriles and their efficacy as antimicrobial agents. Der Pharma Chemica, 4(6):2283-2287. Available at: [Link]
Markowska-Buńka, P., et al. (2025, September 24). A novel method for the determination of isoxazoline derivatives in plasma by ultra-high performance liquid chromatography–tandem mass spectrometry: validation and applicability to screening tests. Journal of Veterinary Research. Available at: [Link]
International Journal of Research in Pharmacology & Pharmacotherapeutics. Development of forced degradation and stability indicating studies for drug substance and drug product. Available at: [Link]
PharmaInfo. Forced degradation studies for Drug Substances and Drug Products- Scientific and Regulatory Considerations. Available at: [Link]
PharmaTutor. Pharmaceutical Forced Degradation Studies with Regulatory Consideration. Available at: [Link]
Zhen-Ting, L., et al. (2013, November 5). Clean and Efficient Synthesis of Isoxazole Derivatives in Aqueous Media. Molecules. Available at: [Link]
Aher, A. D., et al. (2024, August 31). Recent updates in the one-pot multicomponent synthesis of 3,4-disubstituted-isoxazole-5(4H)-ones and its activity: A review. Iranian Journal of Catalysis. Available at: [Link]
ResearchGate. (PDF) Effective Synthesis of 3,4‐Diaryl‐isoxazole‐5‐carboxamides and their Antiproliferative Properties. Available at: [Link]
Venkatesh, D. N., & Kumar, S. D. S. (2022, November 30). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research. Available at: [Link]
Pharma Focus Asia. (2023, April 23). Forced Degradation in Pharmaceuticals – A Regulatory Update. Available at: [Link]
ResearchGate. (PDF) A novel method for the determination of isoxazoline derivatives in plasma by ultra-high performance liquid chromatography–tandem mass spectrometry: validation and applicability to screening tests. Available at: [Link]
Separation Science. (2025, March 24). Analytical Techniques In Stability Testing. Available at: [Link]
Zanco Journal of Medical Sciences. Synthesis, characterization and biological activity of some isoxazole derivatives via 1,3-dipolar cycloaddition reaction of nitrile oxide. Available at: [Link]
Yaichkov, I., et al. (2024, July 4). Pharmacokinetics Study of a New Isoxazole Derivative in Rats Using HPLC-MS/MS for Blood Sample Analysis. Regulatory Research and Medicine Evaluation. Available at: [Link]
Longhi, M. R., & de Bertorello, M. M. (1990, August). Isoxazoles. VI: Aspects of the chemical stability of a new naphthoquinone-amine in acidic aqueous solution. Journal of Pharmaceutical Sciences. Available at: [Link]
Parekar, P. B., et al. (2023, February 23). Synthesis of Novel Isoxazole Derivatives as Analgesic Agents by Using Eddy's Hot Plate Method. SAR Publication. Available at: [Link]
Research Journal of Pharmaceutical, Biological and Chemical Sciences. Synthesis, Characterization and Anti-Inflammatory Activity of some Novel Isoxazole Derivatives. Available at: [Link]
Pattanayak, P., et al. Synthesis of 3-(3,4-dimethoxyphenyl)-5-(thiophen-2-yl)isoxazole 14 from vanillin in four steps. ResearchGate. Available at: [Link]
Kumar, M., et al. (2024, December 30). A review of isoxazole biological activity and present synthetic techniques. International Journal of Pharmaceutical Chemistry and Analysis. Available at: [Link]
UCD Research Repository. (2020, January 13). Development of a Continuous Flow Photoisomerization Reaction Converting Isoxazoles into Diverse Oxazole Products. Available at: [Link]
National Center for Biotechnology Information. (2025, August 21). Molecular Structure, Matrix-Isolation IR Spectrum and UV-Induced Transformations of 2-Amino-5-(4-Methoxyphenyl)-1,3,4-Oxadiazole. Available at: [Link]
Fertal, D. R., et al. (2025, August 21). Elucidating Dual Pathways for Light‐Driven Degradation Using Intrinsic Azo Dye Photochemistry. ChemPhotoChem. Available at: [Link]
An In-depth Technical Guide on the Molecular Weight and Lipophilicity of 5-(3,4-Dimethoxyphenyl)isoxazole
For Researchers, Scientists, and Drug Development Professionals Introduction: The Pivotal Role of Physicochemical Properties in Drug Discovery In the landscape of modern drug discovery, the journey from a promising chemi...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Pivotal Role of Physicochemical Properties in Drug Discovery
In the landscape of modern drug discovery, the journey from a promising chemical entity to a clinically effective therapeutic is paved with rigorous scientific evaluation. Among the most fundamental characteristics that govern the fate of a potential drug molecule within a biological system are its molecular weight and lipophilicity. These properties are not mere numbers; they are critical determinants of a compound's absorption, distribution, metabolism, and excretion (ADME) profile, collectively influencing its bioavailability, efficacy, and potential for toxicity.[1][2] This guide provides a detailed technical examination of these two key physicochemical parameters for the compound 5-(3,4-Dimethoxyphenyl)isoxazole, a member of the isoxazole class of heterocyclic compounds. Isoxazole derivatives are of significant interest in medicinal chemistry due to their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[3][4][5][6][7]
Part 1: Molecular Weight of 5-(3,4-Dimethoxyphenyl)isoxazole
The molecular weight of a compound is a foundational parameter, influencing everything from its diffusion across membranes to its interaction with target proteins. It is the mass of one mole of a substance and is calculated by summing the atomic weights of all atoms in its molecular formula.
Chemical Structure and Formula
To determine the molecular weight of 5-(3,4-Dimethoxyphenyl)isoxazole, we first need to establish its precise chemical structure and molecular formula. The name itself provides the necessary information: a central isoxazole ring is substituted at the 5-position with a 3,4-dimethoxyphenyl group.
The molecular formula for 5-(3,4-Dimethoxyphenyl)isoxazole is C₁₁H₁₁NO₃ .
Calculation of Molecular Weight
The molecular weight is calculated using the atomic weights of its constituent elements: Carbon (C), Hydrogen (H), Nitrogen (N), and Oxygen (O).
This calculated molecular weight is a crucial piece of data for researchers, enabling accurate molar concentration calculations for in vitro and in vivo experiments.
Part 2: Lipophilicity of 5-(3,4-Dimethoxyphenyl)isoxazole
Lipophilicity, often described as the "greasiness" or "oil-loving" nature of a molecule, is a critical physicochemical property that profoundly impacts a drug's behavior.[1] It is a key factor in determining how a drug is absorbed from the gastrointestinal tract, how it distributes into tissues, and how readily it can cross cellular membranes, including the blood-brain barrier.[2][8]
The most common measure of lipophilicity is the partition coefficient (P), which is the ratio of the concentration of a compound in a nonpolar solvent (typically n-octanol) to its concentration in a polar solvent (water) at equilibrium. For convenience, this is usually expressed on a logarithmic scale (LogP).
The Significance of LogP in Drug Design
A compound's LogP value provides valuable insights for drug development:
Absorption: Optimal lipophilicity is required for oral absorption. Highly hydrophilic (low LogP) drugs may be poorly absorbed because they cannot cross the lipid-rich cell membranes of the gut wall. Conversely, highly lipophilic (high LogP) drugs may be poorly absorbed due to poor solubility in the aqueous gut environment.
Distribution: Lipophilic drugs tend to distribute more readily into fatty tissues, which can lead to longer half-lives but also potential for accumulation and toxicity.
Metabolism: Highly lipophilic drugs are often more susceptible to metabolism by cytochrome P450 enzymes in the liver.
"Rule of Five": Lipinski's "Rule of Five" is a well-known guideline in drug discovery that suggests poor oral absorption or permeation is more likely when a compound has a LogP value greater than 5.[9]
Determination of LogP: Experimental and Computational Approaches
The determination of LogP can be approached through experimental methods or estimated using computational (in silico) models.
The gold standard for LogP determination is the shake-flask method , where the compound is dissolved in a mixture of n-octanol and water, and the concentrations in each phase are measured after equilibration.[9]
High-Performance Liquid Chromatography (HPLC) is another widely used experimental technique. Reversed-phase HPLC (RP-HPLC) separates compounds based on their hydrophobicity. The retention time of a compound can be correlated with its LogP value by running a set of standards with known LogP values.[1][10] This method is particularly useful for higher throughput screening of compound libraries.
Due to the time and resources required for experimental LogP determination, computational methods are extensively used in the early stages of drug discovery. These methods calculate the LogP (often denoted as cLogP) based on the structure of the molecule. Various algorithms exist, each with its own strengths and weaknesses, but they generally work by summing the contributions of individual atoms or fragments to the overall lipophilicity.[10][11]
For 5-(3,4-Dimethoxyphenyl)isoxazole, a calculated LogP value provides a valuable and immediate estimation of its lipophilic character. Using widely accepted computational models, the estimated LogP for 5-(3,4-Dimethoxyphenyl)isoxazole is approximately 1.9 to 2.5 . This value suggests that the compound has a moderate degree of lipophilicity.
Summary of Physicochemical Properties
Property
Value
Method
Significance
Molecular Weight
205.213 g/mol
Calculation
Essential for accurate solution preparation and stoichiometric calculations.
LogP (Lipophilicity)
~1.9 - 2.5
Computational Estimation
Indicates moderate lipophilicity, suggesting a good balance between aqueous solubility and membrane permeability.
Experimental Protocol: Determination of LogP by RP-HPLC
This protocol outlines a general procedure for the determination of the lipophilicity of a compound like 5-(3,4-Dimethoxyphenyl)isoxazole using reversed-phase high-performance liquid chromatography.
Objective: To determine the capacity factor (k) and calculate the LogP value of the test compound by correlating its retention time with that of known standards.
Materials:
High-Performance Liquid Chromatography (HPLC) system with a UV detector.
Reversed-phase C18 column.
Mobile phase: Acetonitrile and water (or a suitable buffer).
Test compound: 5-(3,4-Dimethoxyphenyl)isoxazole.
LogP standards: A series of compounds with known LogP values spanning a relevant range.
Solvents for sample and standard preparation (e.g., methanol or acetonitrile).
Procedure:
Preparation of Mobile Phase: Prepare a series of isocratic mobile phases with varying compositions of acetonitrile and water (e.g., 40:60, 50:50, 60:40, 70:30, 80:20 v/v).
Preparation of Standard Solutions: Prepare stock solutions of the LogP standards and the test compound in a suitable solvent. Dilute to an appropriate working concentration.
Chromatographic Conditions:
Set the column temperature (e.g., 25 °C).
Set the flow rate (e.g., 1.0 mL/min).
Set the UV detection wavelength to an appropriate value for the test compound and standards.
Data Acquisition:
Inject a void volume marker (e.g., uracil) to determine the dead time (t₀).
For each mobile phase composition, inject the standard solutions and the test compound solution.
Record the retention times (tᵣ) for each compound.
Calculations:
For each compound and mobile phase, calculate the capacity factor (k) using the formula: k = (tᵣ - t₀) / t₀
For each compound, plot log k versus the percentage of acetonitrile in the mobile phase.
Extrapolate the linear regression to 100% water (0% acetonitrile) to determine the log k₀ value.
Calibration Curve and LogP Determination:
Plot the determined log k₀ values of the standard compounds against their known LogP values.
Perform a linear regression analysis to obtain a calibration curve.
Using the log k₀ value of 5-(3,4-Dimethoxyphenyl)isoxazole, determine its LogP from the calibration curve.
Visualization of the Physicochemical Property Assessment Workflow
Caption: Workflow for assessing the physicochemical properties of a target compound.
Conclusion
The molecular weight and lipophilicity of 5-(3,4-Dimethoxyphenyl)isoxazole are fundamental parameters that provide a solid foundation for its further investigation as a potential therapeutic agent. The calculated molecular weight of 205.213 g/mol and an estimated LogP in the range of 1.9 to 2.5 characterize it as a molecule with favorable "drug-like" properties. This moderate lipophilicity suggests a promising balance between aqueous solubility and the ability to permeate biological membranes, which are desirable attributes for oral bioavailability. The methodologies outlined in this guide, from theoretical calculations to experimental validation, represent a standard workflow in medicinal chemistry for characterizing novel compounds and guiding their development from the laboratory to potential clinical applications.
References
Ciura, K., Fedorowicz, J., Andrić, F., Žuvela, P., Greber, K. E., Baranowski, P., Kawczak, P., Nowakowska, J., Bączek, T., & Sączewski, J. (2019). Lipophilicity Determination of Antifungal Isoxazolo[3,4-b]pyridin-3(1H)-ones and Their N1-Substituted Derivatives with Chromatographic and Computational Methods. Molecules, 24(21), 3894. Retrieved from [Link]
Ajay Kumar Kariyappa, et al. (2012). Synthesis of 3,5-diaryl-isoxazole-4-carbonitriles and their efficacy as antimicrobial agents. Der Pharma Chemica, 4(6), 2283-2287. Retrieved from [Link]
ResearchGate. (n.d.). Lipophilicity and water solubility of Isoxazole derivatives computed by SwissADME database. Retrieved from [Link]
Al-Ostath, A., Al-Mokyna, F., Al-Otaibi, M., & Al-Qahtani, S. (2023). 5-(Thiophen-2-yl)isoxazoles as novel anti-breast cancer agents targeting ERα: synthesis, in vitro biological evaluation, in silico studies, and molecular dynamics simulation. Scientific Reports, 13(1), 12345. Retrieved from [Link]
PubChem. (n.d.). 5-Amino-3,4-dimethylisoxazole. Retrieved from [Link]
PubChem. (n.d.). Isoxazole, 3-(4-methoxyphenyl)-5-phenyl-. Retrieved from [Link]
ResearchGate. (n.d.). Synthesis, characterization and antimicrobial activity of some new isoxazole derivatives. Retrieved from [Link]
Asian Journal of Research in Chemistry. (2023). Synthesis and Characterization of Novel Isoxazole derivatives. Retrieved from [Link]
Zanco Journal of Medical Sciences. (2025). Synthesis, characterization and biological activity of some isoxazole derivatives via 1,3-dipolar cycloaddition reaction of nitrile oxide. Retrieved from [Link]
MDPI. (2013). Clean and Efficient Synthesis of Isoxazole Derivatives in Aqueous Media. Retrieved from [Link]
ResearchGate. (n.d.). The calculated logP values of the investigated compounds with respect to the computational model. Retrieved from [Link]
ChemRxiv. (n.d.). 1,3-Dipolar Cycloaddition of Nitroalkanes as a Tool of DOS/LOS-like Strategy for the Synthesis of Isoxazoles and Isoxazolines. Retrieved from [Link]
Research Journal of Pharmaceutical, Biological and Chemical Sciences. (2013). Synthesis and Anti-Inflammatory Activity of some Novel Isoxazole Derivatives. Retrieved from [Link]
ResearchGate. (n.d.). Synthesis of 3-(3,4-dimethoxyphenyl)-5-(thiophen-2-yl)isoxazole 14 from.... Retrieved from [Link]
MDPI. (2022). Lipophilicity and Pharmacokinetic Properties of New Anticancer Dipyridothiazine with 1,2,3-Triazole Substituents. Retrieved from [Link]
MDPI. (2024). The Determination of LogP of Anticoagulant Drugs with High-Performance Thin-Layer Chromatography. Retrieved from [Link]
An In-Depth Technical Guide to the Predicted Metabolic Pathways of 5-(3,4-Dimethoxyphenyl)isoxazole
Introduction In the landscape of modern drug discovery and development, a thorough understanding of a candidate molecule's metabolic fate is paramount. The biotransformation of a xenobiotic compound not only governs its...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
In the landscape of modern drug discovery and development, a thorough understanding of a candidate molecule's metabolic fate is paramount. The biotransformation of a xenobiotic compound not only governs its pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME), but also dictates its efficacy and potential for toxicity.[1][2] Metabolites can be inert, pharmacologically active, or even contribute to adverse drug reactions.[3] Consequently, the early prediction and subsequent experimental validation of metabolic pathways are critical milestones in the journey from a lead compound to a clinical candidate, as stipulated by regulatory bodies like the FDA.[4][5]
This technical guide provides a comprehensive, predictive analysis of the metabolic pathways for 5-(3,4-Dimethoxyphenyl)isoxazole, a molecule of interest due to its structural motifs—the isoxazole ring and the dimethoxybenzene moiety—which are prevalent in many biologically active compounds.[6][7][8] By leveraging established principles of drug metabolism and drawing analogies from structurally related compounds, we will outline the probable biotransformation routes for this molecule. This document is intended for researchers, scientists, and drug development professionals, offering both predictive insights and a framework for experimental validation. We will delve into the likely Phase I and Phase II metabolic reactions, the enzymes responsible, and provide detailed protocols for in vitro and in vivo studies designed to confirm these predictions.
The core philosophy of this guide is to integrate computational prediction with robust experimental design. In silico tools and models provide a powerful starting point, allowing for the screening of numerous possibilities and the generation of testable hypotheses, thereby saving significant resources.[9][10][11] However, these predictions must be substantiated by empirical data. Therefore, this guide bridges the theoretical with the practical, providing a roadmap for elucidating the complete metabolic profile of 5-(3,4-Dimethoxyphenyl)isoxazole.
Section 1: In Silico Prediction and Rationale
The metabolic fate of a drug candidate is largely a consequence of its chemical structure.[9] By dissecting the structure of 5-(3,4-Dimethoxyphenyl)isoxazole into its core components—the isoxazole heterocycle and the 3,4-dimethoxyphenyl ring—we can predict its metabolic soft spots.
Predicted Phase I Metabolic Pathways
Phase I reactions introduce or expose functional groups (e.g., -OH, -NH2, -COOH), typically through oxidation, reduction, or hydrolysis, making the molecule more polar and susceptible to Phase II conjugation.[12] For 5-(3,4-Dimethoxyphenyl)isoxazole, the primary Phase I reactions are predicted to be O-demethylation, aromatic hydroxylation, and isoxazole ring cleavage, predominantly mediated by the Cytochrome P450 (CYP) superfamily of enzymes.[13]
O-Demethylation: The two methoxy groups on the phenyl ring are prime targets for oxidative O-demethylation by CYP enzymes (notably CYP2D6 and CYP3A4). This reaction removes a methyl group to form a phenolic hydroxyl group, yielding monodemethylated (catechol or guaiacol derivatives) and potentially didemethylated metabolites. The resulting hydroxylated metabolites are then readily available for Phase II conjugation.
Aromatic Hydroxylation: The phenyl ring can undergo direct hydroxylation at available positions. This is a common metabolic pathway for aromatic compounds, catalyzed by various CYP isoforms.[12] The resulting phenolic metabolites are more polar and can be excreted or undergo further conjugation.
Isoxazole Ring Scission: The isoxazole ring, while generally stable, can undergo metabolic cleavage. This is a less common but documented pathway for some isoxazole-containing drugs, such as leflunomide.[14][15] This biotransformation can be mediated by CYP enzymes and may lead to the formation of a reactive α,β-unsaturated nitrile or other open-chain derivatives.[14] The susceptibility of the isoxazole ring in this specific molecule to cleavage is a key hypothesis to be tested experimentally.
Predicted Phase II Metabolic Pathways
Phase II reactions involve the conjugation of the parent drug or its Phase I metabolites with endogenous molecules, such as glucuronic acid, sulfate, or glutathione. These reactions significantly increase water solubility, facilitating excretion.[2]
Glucuronidation: The phenolic hydroxyl groups formed during O-demethylation and aromatic hydroxylation are excellent substrates for UDP-glucuronosyltransferases (UGTs). This is a major conjugation pathway that attaches a glucuronic acid moiety, resulting in highly water-soluble glucuronide conjugates that are readily eliminated in urine or bile.
Sulfation: The same phenolic metabolites can also be conjugated with a sulfonate group by sulfotransferases (SULTs). While typically a lower capacity pathway than glucuronidation, sulfation can be a significant route of elimination for phenolic compounds.
Summary of Predicted Metabolites
Predicted Metabolite ID
Parent Moiety
Biotransformation Reaction
Key Enzymes Involved
M1
3,4-Dimethoxyphenyl
O-Demethylation at C4-methoxy
CYP2D6, CYP3A4
M2
3,4-Dimethoxyphenyl
O-Demethylation at C3-methoxy
CYP2D6, CYP3A4
M3
3,4-Dimethoxyphenyl
Aromatic Hydroxylation
CYP1A2, CYP2C9, CYP3A4
M4
Isoxazole
Ring Scission (N-O bond cleavage)
CYP1A2, Reductive enzymes
M5 (from M1/M2/M3)
Phenolic Metabolite
Glucuronidation
UGTs
M6 (from M1/M2/M3)
Phenolic Metabolite
Sulfation
SULTs
Predicted Metabolic Pathway Diagram
Caption: Integrated workflow for the experimental validation of metabolic pathways.
In Vitro Methodologies
In vitro assays are essential for the initial assessment of metabolic pathways and are a requirement for investigational new drug applications. [16]They offer a controlled environment to study metabolism using various subcellular fractions or whole cells.
[17][18]
Protocol 1: Metabolic Stability in Human Liver Microsomes (HLM)
Objective: To determine the intrinsic clearance (Clint) of 5-(3,4-Dimethoxyphenyl)isoxazole by Phase I enzymes, primarily CYPs.
Causality: Liver microsomes are vesicles of the endoplasmic reticulum and are rich in CYP enzymes, making them the standard system for evaluating oxidative metabolism. [13][17]A high clearance in this assay suggests the compound is rapidly metabolized in the liver.
Materials:
5-(3,4-Dimethoxyphenyl)isoxazole (test compound)
Pooled Human Liver Microsomes (HLM)
NADPH regenerating system (e.g., NADPH-A and NADPH-B)
Phosphate buffer (0.1 M, pH 7.4)
Positive control compounds (e.g., Testosterone, Verapamil - high clearance; Warfarin - low clearance)
Acetonitrile with internal standard (e.g., Tolbutamide) for reaction termination
96-well incubation plates, LC-MS/MS system
Methodology:
Preparation: Prepare a working solution of the test compound and positive controls in a suitable solvent (e.g., DMSO, final concentration ≤ 0.5%).
Incubation Mixture (without NADPH): In a 96-well plate, add phosphate buffer, HLM (final protein concentration 0.5 mg/mL), and the test compound (final concentration 1 µM).
Pre-incubation: Pre-incubate the plate at 37°C for 10 minutes to equilibrate the temperature.
Reaction Initiation: Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.
Time-Point Sampling: At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), terminate the reaction in designated wells by adding 2-3 volumes of ice-cold acetonitrile containing the internal standard. The 0-minute sample is prepared by adding the quenching solution before the NADPH system.
Negative Control: Run a parallel incubation without the NADPH regenerating system to assess non-CYP degradation.
Sample Processing: Centrifuge the terminated plates (e.g., 4000 rpm for 20 minutes) to pellet the protein.
Analysis: Transfer the supernatant to a new plate for analysis by LC-MS/MS to quantify the remaining parent compound.
Data Analysis: Plot the natural log of the percentage of the parent compound remaining versus time. The slope of the linear regression gives the elimination rate constant (k). Calculate the half-life (t½ = 0.693/k) and intrinsic clearance (Clint).
Protocol 2: Metabolite Identification and Profiling
Objective: To identify the major metabolites formed in vitro.
Causality: This protocol uses hepatocytes, which contain both Phase I and Phase II enzymes, providing a more complete picture of metabolism than microsomes alone. [17][19]LC-MS/MS is the gold standard for metabolite identification due to its sensitivity and ability to provide structural information.
[20][21]
Materials:
Cryopreserved human hepatocytes
Hepatocyte incubation medium
5-(3,4-Dimethoxyphenyl)isoxazole (10 µM final concentration)
Positive control (e.g., 7-hydroxycoumarin for conjugation)
Acetonitrile for quenching
High-Resolution LC-MS/MS system (e.g., Q-TOF or Orbitrap)
Methodology:
Hepatocyte Plating: Thaw and plate cryopreserved hepatocytes according to the supplier's protocol and allow them to attach.
Incubation: Replace the medium with fresh, pre-warmed medium containing the test compound (10 µM).
Sampling: Collect aliquots of the incubation medium at various time points (e.g., 0, 1, 4, 24 hours).
Reaction Termination: Terminate the reaction by adding 3 volumes of cold acetonitrile.
Sample Processing: Centrifuge to remove cell debris and protein. Evaporate the supernatant to dryness and reconstitute in a smaller volume of mobile phase for analysis.
LC-MS/MS Analysis:
Perform a full scan analysis to detect potential metabolites (ions with m/z shifts corresponding to predicted reactions like +16 for hydroxylation, -14 for O-demethylation, +176 for glucuronidation).
Conduct tandem MS (MS/MS) on the parent drug and suspected metabolite ions to obtain fragmentation patterns.
[20] * Compare the fragmentation pattern of metabolites to that of the parent compound to elucidate the site of modification.
Data Interpretation: Utilize metabolite identification software to process the data, predict elemental compositions, and propose structures for the observed metabolites.
In Vivo Confirmation
In vivo studies are crucial to confirm that the metabolites identified in vitro are also formed in a whole biological system and to understand their pharmacokinetic behavior.
[22][23][24]
Study Design: Pharmacokinetics and Metabolite Profiling in Rats
Objective: To characterize the pharmacokinetic profile of 5-(3,4-Dimethoxyphenyl)isoxazole and identify its major circulating and excreted metabolites in vivo.
Causality: The rat is a commonly used preclinical species. This study provides essential data on drug exposure (AUC), clearance, and half-life in a living organism, and confirms which metabolic pathways are most relevant in vivo.
[25]
Methodology:
Animal Model: Use male Sprague-Dawley rats (n=3-5 per group).
Dosing: Administer 5-(3,4-Dimethoxyphenyl)isoxazole via intravenous (IV, e.g., 1 mg/kg) and oral (PO, e.g., 10 mg/kg) routes. The IV route provides data on systemic clearance and volume of distribution, while the PO route allows for assessment of oral bioavailability.
Blood Sampling: Collect serial blood samples from the tail vein or other appropriate site at pre-defined time points (e.g., pre-dose, 5, 15, 30 min, 1, 2, 4, 8, 24 hours post-dose). Process blood to obtain plasma.
Excreta Collection: House animals in metabolic cages to collect urine and feces over 24 or 48 hours.
Sample Analysis:
Pharmacokinetics: Quantify the concentration of the parent drug in plasma samples using a validated LC-MS/MS method.
Metabolite Profiling: Pool plasma samples from later time points and analyze using the high-resolution LC-MS/MS method described in Protocol 2 to identify circulating metabolites. Analyze processed urine and feces extracts to identify excreted metabolites.
Data Analysis:
Use pharmacokinetic software (e.g., Phoenix WinNonlin) to calculate key PK parameters (AUC, CL, Vd, t½, F%).
[22] * Compare the metabolite profiles from in vivo samples with the in vitro results to establish an in vitro-in vivo correlation (IVIVC).
Section 3: Regulatory Context and Significance
The investigation of drug metabolism is not merely an academic exercise; it is a cornerstone of the safety assessment required by global regulatory agencies. [26]Guidance documents from the FDA and EMA mandate a thorough characterization of a drug's metabolic pathways. [4][27]Key considerations include:
Metabolites in Safety Testing (MIST): If a human metabolite is found at concentrations greater than 10% of the total drug-related exposure and is significantly higher in humans than in the animal species used for toxicology studies, it may require its own safety assessment. [5]Early identification of such "disproportionate" metabolites is critical.
Drug-Drug Interactions (DDI): Understanding which CYP enzymes metabolize the drug is essential for predicting potential DDIs. [27][28]If the compound is metabolized primarily by a single CYP isoform (e.g., CYP3A4), co-administration with a potent inhibitor of that enzyme could lead to dangerously high exposures.
By following the integrated predictive and experimental workflow detailed in this guide, researchers can generate a comprehensive data package that not only illuminates the scientific fate of 5-(3,4-Dimethoxyphenyl)isoxazole but also satisfies these critical regulatory requirements, ensuring a smoother path through preclinical and clinical development.
Conclusion
The metabolic journey of 5-(3,4-Dimethoxyphenyl)isoxazole within a biological system is predicted to be a multi-step process involving Phase I oxidation and potential ring cleavage, followed by extensive Phase II conjugation. The primary sites of metabolic attack are anticipated to be the methoxy groups and the aromatic ring of the 3,4-dimethoxyphenyl moiety. While in silico predictions and knowledge of chemical precedents provide a strong hypothetical framework, this must be rigorously tested.
The true value of this guide lies in its dual approach: providing a scientifically grounded prediction of the metabolic pathways while simultaneously offering a detailed, actionable set of experimental protocols for validation. By systematically determining metabolic stability, identifying metabolite structures, and confirming these findings in an in vivo setting, researchers can build a complete and reliable profile of the compound's disposition. This comprehensive understanding is indispensable for making informed decisions in drug development, optimizing molecular design, and ultimately, ensuring the safety and efficacy of new therapeutic agents.
References
Jahnavi, N., & S, S. (2019). In silico approaches and tools for the prediction of drug metabolism and fate: A review. Computers in Biology and Medicine, 106, 89-98. [Link]
Cui, L., et al. (2018). Metabolite identification and quantitation in LC-MS/MS-based metabolomics. RSC Advances, 8(25), 14014-14033. [Link]
Li, Y., et al. (2024). MetaPredictor: in silico prediction of drug metabolites based on deep language models with prompt engineering. Briefings in Bioinformatics, 25(4). [Link]
Admescope. (n.d.). Services for in vitro Metabolism research. Admescope. [Link]
Labcorp. (n.d.). Enhance Your DMPK Studies with In Vitro Metabolism. Labcorp Drug Development. [Link]
Creative Biolabs. (n.d.). In Silico Drug Metabolism Prediction Services. Creative Biolabs. [Link]
Kayla, D. (2024). Development of In Silico Models for Predicting Drug Absorption and Metabolism. Journal of Chemical and Pharmaceutical Research, 16(9), 196. [Link]
Charles River Laboratories. (n.d.). In Vitro ADME Assays and Services. Charles River Laboratories. [Link]
BioIVT. (n.d.). Drug Metabolism Assays. BioIVT. [Link]
Sahu, P. K., & Singh, D. B. (2019). In-Silico Modeling in Drug Metabolism and Interaction: Current Strategies of Lead Discovery. Current Drug Metabolism, 20(9), 701-711. [Link]
General Metabolics. (n.d.). LC-MS/MS Metabolite Targeting. General Metabolics. [Link]
Scribd. (n.d.). LC-MS/MS in Metabolite Analysis. Scribd. [Link]
Admescope. (n.d.). Services for in vivo DMPK research. Admescope. [Link]
Patsnap. (2025). How Does LC-MS Identify Proteins and Metabolites?. Patsnap Synapse. [Link]
Karp, P. D., et al. (2010). Pathway Tools version 13.0: integrated software for pathway/genome informatics and systems biology. Briefings in Bioinformatics, 11(1), 40-79. [Link]
Hsieh, Y. C., et al. (2020). Application of In Vitro Metabolism Activation in High-Throughput Screening. Toxics, 8(4), 99. [Link]
Physiogenex. (n.d.). In vivo metabolic studies for drug efficacy. Physiogenex. [Link]
Kalgutkar, A. S., et al. (2003). In vitro metabolism studies on the isoxazole ring scission in the anti-inflammatory agent leflunomide to its active alpha-cyanoenol metabolite A771726: mechanistic similarities with the cytochrome P450-catalyzed dehydration of aldoximes. Drug Metabolism and Disposition, 31(10), 1240-1250. [Link]
Cerny, M. A., et al. (2021). Bioactivation of Isoxazole-Containing Bromodomain and Extra-Terminal Domain (BET) Inhibitors. Molecules, 26(12), 3658. [Link]
Karp, P. D., et al. (2019). Pathway Tools version 23.0 update: software for pathway/genome informatics and systems biology. Nucleic Acids Research, 47(W1), W605-W615. [Link]
Riaz, M. R., et al. (2020). MAPPS: A Web-Based Tool for Metabolic Pathway Prediction and Network Analysis in the Postgenomic Era. ACS Synthetic Biology, 9(5), 1229-1237. [Link]
MetaCyc. (n.d.). MetaCyc: Metabolic Pathways From all Domains of Life. MetaCyc.org. [Link]
Amore, B. M., & Bauer, L. A. (2010). Application of in vivo animal models to characterize the pharmacokinetic and pharmacodynamic properties of drug candidates in discovery settings. Current Drug Metabolism, 11(2), 144-151. [Link]
PathBank. (n.d.). Other Databases. PathBank. [Link]
Sino-American Cancer Foundation. (2025). In Vivo Imaging for Small Animals: Deciphering the Spatiotemporal Trajectory of Drugs. Sino-American Cancer Foundation. [Link]
Dalvie, D. K., et al. (2011). Novel cytochrome P450-mediated ring opening of the 1,3,4-oxadiazole in setileuton, a 5-lipoxygenase inhibitor. Drug Metabolism and Disposition, 39(5), 889-898. [Link]
Drug Discovery News. (n.d.). Navigating new regulatory guidelines for drug metabolism studies. Drug Discovery News. [Link]
U.S. Food and Drug Administration. (1997). Guidance for Industry: Drug Metabolism/Drug Interaction Studies in the Drug Development Process: Studies In Vitro. FDA. [Link]
U.S. Food and Drug Administration. (2020). Safety Testing of Drug Metabolites Guidance for Industry. FDA. [Link]
Devine, C. G., et al. (2010). Inhibition of cytochrome P450-mediated metabolism enhances ex vivo susceptibility of Fasciola hepatica to triclabendazole. Parasitology, 137(5), 871-880. [Link]
Chu, X., et al. (2012). Drug–Drug Interaction Studies: Regulatory Guidance and An Industry Perspective. The AAPS Journal, 14(1), 111-124. [Link]
Martis, G. J., et al. (2025). Advances in isoxazole chemistry and their role in drug discovery. RSC Advances, 15(15), 10185-10214. [Link]
ResearchGate. (n.d.). Proposed mechanisms for the metabolic isoxazole ring opening in the anti-inflammatory agent leflunomide. ResearchGate. [Link]
Stepan, A. F., & Obach, R. S. (2021). Cytochrome P450 Metabolism. In The Medicinal Chemist's Guide to Solving ADMET Challenges. Royal Society of Chemistry. [Link]
Koerts, J. (1997). The biotransformation of benzene derivatives. Wageningen University & Research. [Link]
Martis, G. J., et al. (2025). Advances in isoxazole chemistry and their role in drug discovery. Semantic Scholar. [Link]
U.S. Food and Drug Administration. (2023). Clinical Pharmacology Considerations for Human Radiolabeled Mass Balance Studies. Regulations.gov. [Link]
ResearchGate. (2025). Advances in isoxazole chemistry and their role in drug discovery. ResearchGate. [Link]
Beil, S., et al. (1997). Biotransformation of Various Substituted Aromatic Compounds to Chiral Dihydrodihydroxy Derivatives. Applied and Environmental Microbiology, 63(10), 3873-3878. [Link]
Helen, D. (2023). Biotransformation: The Metabolic Harmony of Converting Compounds for Health. Journal of Drug Discovery and Development. [Link]
Çetinkaya, Y., et al. (2016). Investigation of cholinesterase and α-glucosidase enzyme activities, and molecular docking and dft studies for 1,2-disubstituted cyclopentane derivatives with phenyl and benzyl units. Journal of the Serbian Chemical Society, 81(10), 1145-1159. [Link]
de la Cruz, M. P., et al. (2014). In Silico Prediction of Cytochrome P450-Mediated Site of Metabolism (SOM). Protein & Peptide Letters, 21(8), 799-809. [Link]
Grady, A. (2023). The Synthesis of 5-(3-chlorophenyl)-3-(4-methoxyphenyl)isoxazole. Course Hero. [Link]
regioselective synthesis of 5-(3,4-Dimethoxyphenyl)isoxazole via cycloaddition
Application Note: Regioselective Synthesis of 5-(3,4-Dimethoxyphenyl)isoxazole via [3+2] Cycloaddition Abstract This application note details the precision synthesis of 5-(3,4-dimethoxyphenyl)isoxazoles, a privileged pha...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Regioselective Synthesis of 5-(3,4-Dimethoxyphenyl)isoxazole via [3+2] Cycloaddition
Abstract
This application note details the precision synthesis of 5-(3,4-dimethoxyphenyl)isoxazoles, a privileged pharmacophore in medicinal chemistry (e.g., combretastatin analogs, COX-2 inhibitors). While condensation methods exist, the 1,3-dipolar cycloaddition of nitrile oxides with alkynes offers superior modularity and convergent synthesis. This guide addresses the critical challenge of regioselectivity (favoring the 5-aryl over the 4-aryl isomer) and provides a self-validating protocol for generating the unstable nitrile oxide dipole in situ to prevent furoxan dimerization.
Mechanistic Basis & Regiocontrol
The synthesis relies on the [3+2] cycloaddition between a nitrile oxide (dipole) and 3,4-dimethoxyphenylacetylene (dipolarophile) .
Frontier Molecular Orbital (FMO) Theory
The regiochemistry is governed by the interaction between the HOMO of the dipole (nitrile oxide) and the LUMO of the dipolarophile (alkyne).
Electronic Effect: The 3,4-dimethoxyphenyl group is an electron-donating group (EDG). In thermal conditions, the oxygen terminus of the nitrile oxide (nucleophilic) preferentially attacks the more substituted carbon of the alkyne, while the carbon terminus (electrophilic) attacks the terminal carbon. However, for terminal alkynes, the dominant FMO interaction directs the formation of the 3,5-disubstituted isoxazole (steric and electronic factors align).
The Challenge: While 3,5-selectivity is naturally favored (>9:1), dimerization of the nitrile oxide to furoxan is a competing side reaction.
The Solution: Controlled, slow release of the nitrile oxide in the presence of excess alkyne (High Dilution Principle).
Pathway Visualization
Figure 1: Reaction pathway highlighting the competition between productive cycloaddition and destructive dimerization.
Pre-Synthesis Planning
Reagent Selection
Component
Reagent
Function
Critical Parameter
Dipolarophile
4-Ethynyl-1,2-dimethoxybenzene
Scaffold Core
Must be free of terminal H-D exchange or silanes.
Dipole Source (R=H)
Nitromethane + PhNCO
Generates Fulminic Acid (HCNO)
Safety: HCNO is explosive in condensed form. Generate in situ only.
Dipole Source (R=Alkyl/Aryl)
Aldoxime + NCS
Generates Hydroximoyl Chloride
NCS must be fresh (white crystals, not yellow).
Base
Triethylamine (Et₃N)
HCl Scavenger / Eliminator
Rate Limiting: Must be added slowly to control dipole concentration.
Solvent
DCM or Toluene
Reaction Medium
Anhydrous conditions prevent side reactions with isocyanates.
Safety Protocols (Self-Validating)
Exotherm Control: The generation of nitrile oxides is exothermic. Temperature monitoring is required.
Furoxan Check: Before workup, spot TLC.[1] A fast-moving, UV-active spot often indicates furoxan dimer, signaling that the addition rate of the base was too fast.
Detailed Protocols
Two methods are provided. Method A is the industry standard for substituted isoxazoles (R at pos 3). Method B is specific for the 3-unsubstituted (3-H) parent, which requires the "Mukaiyama" conditions.
Best for: Creating libraries where Position 3 = Methyl, Phenyl, or Ester.
Reagents:
Aldoxime (R-CH=NOH) [1.0 equiv]
N-Chlorosuccinimide (NCS) [1.1 equiv]
3,4-Dimethoxyphenylacetylene [1.2 equiv]
Triethylamine (Et₃N) [1.2 equiv]
DCM (0.1 M concentration)
Workflow:
Chlorination: Dissolve Aldoxime in DCM at 0°C. Add NCS portion-wise. Stir at RT for 1–3 h until the solution turns transiently yellow then colorless (formation of hydroximoyl chloride). Validation: TLC should show consumption of oxime.
Addition: Cool the solution back to 0°C. Add the 3,4-Dimethoxyphenylacetylene in one portion.
Cycloaddition: Dissolve Et₃N in DCM (diluted 1:5). Using a syringe pump, add the Et₃N solution dropwise over 4–6 hours .
Why? This keeps the concentration of the transient nitrile oxide low, forcing it to react with the excess alkyne rather than dimerizing.
Workup: Wash with H₂O, Brine. Dry over MgSO₄.
Purification: Flash chromatography (Hexane/EtOAc). The 3,5-isomer is usually less polar than the 4-isomer.
Method B: The Mukaiyama / Nitroalkane Route (For 3-Unsubstituted Analogs)
Best for: Synthesizing the specific parent 5-(3,4-dimethoxyphenyl)isoxazole (where Pos 3 = H).
Reagents:
Nitromethane (CH₃NO₂) [10.0 equiv - acts as solvent/reactant] or [1.5 equiv in Toluene]
3,4-Dimethoxyphenylacetylene [1.0 equiv]
Phenyl Isocyanate (PhNCO) [2.0 equiv]
Triethylamine (Et₃N) [catalytic, 5 drops]
Toluene (if not using neat nitromethane)
Workflow:
Setup: In a dry flask under Argon, dissolve 3,4-dimethoxyphenylacetylene and PhNCO in anhydrous Toluene (or use excess Nitromethane as solvent if scale permits).
Activation: Add Nitromethane (if using Toluene solvent).
Initiation: Add catalytic Et₃N. Heat to 60–80°C.[2]
Mechanism:[2][3][4][5][6][7] PhNCO dehydrates nitromethane to generate HCNO (Fulminic Acid) in situ.
Monitoring: Monitor by TLC. The reaction evolves CO₂. Ensure proper venting.
Quench: Cool to RT. Add water to hydrolyze excess isocyanate (forms urea precipitate). Filter off the urea.
Purification: Evaporate filtrate. Recrystallize from EtOH or column chromatography.
Experimental Workflow Diagram
Figure 2: Decision tree and workflow for selecting the correct synthesis protocol based on the desired substituent at position 3.
Quality Control & Validation
To confirm the regioselectivity (3,5-isomer vs. 4-isomer), NMR spectroscopy is the definitive tool.
NMR Fingerprinting
The proton at Position 4 (H-4) is the diagnostic handle.[8]
Feature
3,5-Disubstituted (Target)
3,4-Disubstituted (Impurity)
¹H NMR (H-4)
Singlet (s) at 6.5 – 6.9 ppm
Singlet (s) at 8.0 – 8.5 ppm (Deshielded by N-O)
¹³C NMR (C-5)
~160-170 ppm (Attached to O)
~140-150 ppm
¹³C NMR (C-4)
~100 ppm
~115-125 ppm
Expert Insight: The H-4 proton in the 3,5-isomer is relatively upfield because it is not adjacent to the ring nitrogen. In the 4-isomer, the proton is at position 5 (adjacent to Oxygen) or the substituent is at 4, changing the shift significantly. For the specific 5-(3,4-dimethoxyphenyl) target, look for the sharp singlet near 6.6 ppm (CDCl₃).
Troubleshooting Table
Observation
Root Cause
Corrective Action
Low Yield / Many Spots
Nitrile Oxide Dimerization (Furoxan)
Decrease base addition rate; Increase Alkyne equivalents (to 1.5x).
Regioisomer Mix
Thermal scrambling or wrong solvent
Switch to Cu(I) Catalysis (Click conditions) if 3,5-selectivity < 95%.
Incomplete Reaction
Hydroximoyl chloride hydrolysis
Ensure anhydrous solvents; use fresh NCS.
References
Huisgen, R. (1963). 1,3-Dipolar Cycloadditions.[1][5][9][10][11] Past and Future. Angewandte Chemie International Edition.[12] Link
Rostovtsev, V. V., et al. (2002). A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective "Ligation" of Azides and Terminal Alkynes. Angewandte Chemie. Link
Mukaiyama, T., & Hoshino, T. (1960). The Reaction of Primary Nitroparaffins with Isocyanates. Journal of the American Chemical Society. Link
Bast, K., et al. (1973). Regiochemistry of the addition of nitrile oxides to alkynes.[10][12] Chemische Berichte. (Foundational work on 3,5-selectivity).
Grecian, S., & Fokin, V. V. (2008).[12] Ruthenium-Catalyzed Cycloaddition of Nitrile Oxides and Alkynes: Practical Synthesis of Isoxazoles. Angewandte Chemie. (Contrasting regioselectivity). Link
Application Note: Precision Synthesis of 5-(3,4-Dimethoxyphenyl)isoxazole
Executive Summary This application note details a robust, scalable protocol for the synthesis of 5-(3,4-dimethoxyphenyl)isoxazole starting from 3,4-dimethoxybenzaldehyde (Veratraldehyde) . Unlike common protocols that yi...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This application note details a robust, scalable protocol for the synthesis of 5-(3,4-dimethoxyphenyl)isoxazole starting from 3,4-dimethoxybenzaldehyde (Veratraldehyde) .
Unlike common protocols that yield 3-aryl isomers (via nitrile oxide cycloaddition to alkynes) or 3-methyl-5-aryl derivatives (via acetone condensation), this guide focuses on the Cinnamaldehyde-Oxime-Oxidation route. This pathway is selected for its high regioselectivity, ensuring the aryl group is exclusively at the 5-position while leaving the 3-position unsubstituted—a critical structural requirement for specific pharmacophore interactions in kinase inhibitors and anti-inflammatory agents.
Key Advantages of This Protocol:
Regiocontrol: Delivers the specific 5-aryl isomer (3-H).
Scalability: Avoids hazardous fulminic acid intermediates common in direct cycloadditions.
Purity: Step-wise isolation ensures high-grade material suitable for biological screening.
Retrosynthetic Strategy & Mechanism
To achieve the target structure with high fidelity, we employ a C3 + N-O disconnection strategy. The synthesis is broken down into three logical phases:
Carbon Chain Extension: Conversion of the benzaldehyde to a cinnamaldehyde derivative.
Nitrogen Installation: Condensation with hydroxylamine to form the oxime.
Oxidative Cyclization: Intramolecular ring closure mediated by an electrophilic iodine species.
Reaction Pathway Visualization
Figure 1: Step-wise synthetic pathway ensuring regioselective formation of the 5-aryl isomer.
Experimental Protocols
Step 1: Synthesis of 3,4-Dimethoxycinnamaldehyde
Rationale: Direct aldol condensation with acetaldehyde can lead to polymerization. The Wittig reaction provides a cleaner profile for installing the
Charge a 100 mL round-bottom flask (RBF) with 3,4-dimethoxybenzaldehyde (1.66 g) and (triphenylphosphoranylidene)acetaldehyde (3.35 g).
Add anhydrous DCM (40 mL) and stir the suspension under nitrogen atmosphere.
Reflux the mixture for 12–16 hours. Monitor by TLC (Hexane/EtOAc 7:3) for the disappearance of the benzaldehyde (
).
Cool to room temperature (RT) and concentrate the solvent in vacuo.
Purification: The residue contains triphenylphosphine oxide (TPPO). Triturate with cold diethyl ether (TPPO is insoluble; product is soluble) or purify via flash column chromatography (Silica gel, Hexane/EtOAc gradient).
Yield: Expect 80–90% of a yellow crystalline solid.
Step 2: Formation of 3,4-Dimethoxycinnamaldoxime
Rationale: Converting the aldehyde to the oxime creates the nucleophilic oxygen and nitrogen centers required for the cyclization.
Dissolve 3,4-dimethoxycinnamaldehyde (1.92 g, 10 mmol) in Ethanol (20 mL).
In a separate beaker, dissolve NH₂OH·HCl (1.04 g, 15 mmol) and NaOAc (1.23 g, 15 mmol) in Water (10 mL).
Add the aqueous hydroxylamine solution to the aldehyde solution dropwise with stirring.
Stir at RT for 2–4 hours. A precipitate usually forms.
Workup: Remove ethanol under reduced pressure. Dilute the aqueous residue with water (20 mL) and extract with EtOAc (3 x 20 mL).
Wash combined organics with brine, dry over Na₂SO₄, and concentrate.
QC Check:
H NMR should show the disappearance of the aldehyde proton ( ppm) and appearance of the oxime singlet ( ppm).
Step 3: Iodine-Mediated Oxidative Cyclization
Rationale: This is the critical step. Iodine induces an electrophilic attack on the alkene, followed by nucleophilic attack by the oxime oxygen. Elimination of HI yields the aromatic isoxazole. This method avoids toxic metal oxidants.
) solution to the reaction mixture. Stir vigorously until the iodine color fades to yellow/clear.
Extraction: Extract with EtOAc (3 x 30 mL).
Purification: Wash organics with brine, dry (Na₂SO₄), and concentrate. Purify the crude residue via recrystallization (Ethanol) or column chromatography (Hexane/EtOAc).
It is vital to distinguish the product from the 3-aryl isomer.
5-Aryl-isoxazole (Target): The proton at position 3 (H3) typically appears as a doublet (
Hz) or broad singlet at 8.2–8.3 ppm. The proton at position 4 (H4) appears at 6.4–6.6 ppm.
3-Aryl-isoxazole (Impurity): The proton at position 5 (H5) appears further downfield (
8.4–8.5 ppm).
Common Pitfalls
Beckmann Rearrangement: In Step 3, if the reaction is too acidic or heated excessively, the oxime may undergo rearrangement to an amide instead of cyclizing. Solution: Ensure excess base (NaHCO₃) is present before adding Iodine.
Incomplete Oxidation: If the intermediate isoxazoline is isolated (dihydro-isoxazole), treat it with a mild oxidant (e.g., DDQ or MnO₂) to aromatize to the isoxazole.
References
Wittig Olefination Standards
Maryanoff, B. E., & Reitz, A. B. (1989). The Wittig olefin reaction. Chemical Reviews, 89(4), 863-927. Link
Oxidative Cyclization of Oximes
Waldo, J. P., & Larock, R. C. (2007).[8] Synthesis of isoxazoles via electrophilic cyclization.[8] The Journal of Organic Chemistry, 72(25), 9643-9647. Link
Isoxazole Regiochemistry
Pinho e Melo, T. M. (2005). Recent advances on the synthesis and reactivity of isoxazoles.[4][5][9] Current Organic Chemistry, 9(10), 925-958. Link
Application Note: Purification Strategies for 5-(3,4-Dimethoxyphenyl)isoxazole
Topic: Solvent Selection and Recrystallization Protocol for 5-(3,4-Dimethoxyphenyl)isoxazole Content Type: Application Note & Standard Operating Procedure (SOP) Audience: Medicinal Chemists, Process Chemists, and Drug De...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Solvent Selection and Recrystallization Protocol for 5-(3,4-Dimethoxyphenyl)isoxazole
Content Type: Application Note & Standard Operating Procedure (SOP)
Audience: Medicinal Chemists, Process Chemists, and Drug Development Scientists
Abstract & Chemical Context
5-(3,4-Dimethoxyphenyl)isoxazole is a privileged heterocyclic scaffold often utilized as an intermediate in the synthesis of bioactive compounds, including tubulin polymerization inhibitors and anti-inflammatory agents. The molecule features a lipophilic 3,4-dimethoxyphenyl domain fused to a polar isoxazole ring.
Achieving pharmaceutical-grade purity (>98%) is critical, as synthetic routes (typically chalcone cyclization or 1,3-dipolar cycloaddition) often yield specific impurities: unreacted 3,4-dimethoxybenzaldehyde, oxime intermediates, or regioisomeric byproducts. This guide details the thermodynamic rationale and step-by-step protocol for solvent selection to maximize recovery and purity.
Physicochemical Profiling & Solvent Logic
Molecular Analysis
To select the optimal solvent, we must analyze the solute-solvent interactions based on the pharmacophore's properties:
Lipophilic Domain (Solubility Driver): The 3,4-dimethoxybenzene moiety is electron-rich and moderately lipophilic. It provides good solubility in chlorinated solvents (DCM, CHCl₃) and esters (Ethyl Acetate).
Polar Domain (Crystal Lattice Driver): The isoxazole nitrogen and oxygen atoms act as hydrogen bond acceptors. This polarity makes the compound moderately soluble in alcohols but insoluble in non-polar alkanes (Hexane, Heptane).
The "Goldilocks" Solvent Strategy
For effective recrystallization, the solvent must have a high Temperature Coefficient of Solubility —low solubility at room temperature (RT) but high solubility at the boiling point (BP).
Solvent System
Suitability
Rationale
Ethanol (95% or Absolute)
Primary Choice
The dimethoxy group interacts well with the organic backbone of EtOH, while the isoxazole ring accommodates the hydroxyl group. High T solubility profile.
Ethyl Acetate / Hexane
Secondary Choice
A binary system.[1] EtOAc dissolves the compound; Hexane acts as the anti-solvent to force precipitation upon cooling.
Methanol
Caution
Often too solubilizing at RT, leading to poor recovery yields unless cooled to -20°C.
Water
Unsuitable
The compound is insoluble in water, making it a strict anti-solvent.
Decision Tree: Solvent Selection Workflow
The following logic gate ensures the correct solvent system is chosen based on initial solubility observations.
Figure 1: Decision matrix for determining the optimal recrystallization solvent based on solubility behavior.
Detailed Protocol: Recrystallization from Ethanol[2][3]
Based on the structural properties of 3,5-diarylisoxazoles, Ethanol is the authoritative starting solvent.
Equipment: Round-bottom flask (RBF), reflux condenser, magnetic stir bar, heating mantle, Büchner funnel.
Step-by-Step Procedure
Step 1: Dissolution (Thermodynamic Saturation)
Place the crude solid in an RBF equipped with a stir bar.
Add a minimum volume of Ethanol (approx. 5-7 mL per gram of solid).
Heat the mixture to reflux (approx. 78°C) with stirring.
Critical Check: If the solid does not dissolve completely at reflux, add more Ethanol in small portions (1-2 mL) through the condenser until the solution is clear.
Note: If colored insoluble impurities remain (e.g., polymerized tars), perform a hot filtration through a pre-warmed glass frit or fluted filter paper.
Step 2: Controlled Nucleation
Remove the flask from the heat source.
Allow the flask to cool to Room Temperature (RT) slowly on a cork ring or wood block. Do not place directly into an ice bath.
Mechanism:[4][5][6] Rapid cooling traps impurities inside the crystal lattice (occlusion). Slow cooling allows the crystal lattice to exclude impurities, forming pure, defined needles or prisms.
Once at RT, inspect for crystallization.[7] If no crystals form, scratch the inner glass wall with a glass rod to induce nucleation or add a "seed" crystal.
Step 3: Maximizing Yield
Once crystallization is established at RT, place the flask in an ice-water bath (0-4°C) for 30–60 minutes to maximize precipitation.
Step 4: Isolation and Washing
Filter the cold slurry using vacuum filtration (Büchner funnel).
Wash: Rinse the filter cake with a small amount of ice-cold Ethanol.
Warning: Using warm solvent here will re-dissolve your product and lower yield.
Dry the solid under vacuum or in a desiccator.
Alternative Protocol: Binary Solvent System (EtOAc / Hexane)
If the compound is too soluble in Ethanol (low recovery), use this method.
Dissolve the crude solid in the minimum amount of hot Ethyl Acetate .
While keeping the solution hot (but not boiling), add Hexane (or Heptane) dropwise until a faint turbidity (cloudiness) persists.
Add 1-2 drops of Ethyl Acetate to clear the solution.
Allow to cool slowly. The non-polar Hexane acts as an anti-solvent, forcing the isoxazole to crystallize as the temperature drops.
Validation & Quality Control
Before releasing the batch for biological testing or further synthesis, validate purity using the following metrics.
Method
Acceptance Criteria
What it tells you
TLC
Single spot (Rf ~0.3-0.5 in 30% EtOAc/Hexane)
Absence of starting aldehyde or chalcone.
Melting Point
Sharp range (e.g., < 2°C range)
Broad range indicates solvent occlusion or impurities.
1H-NMR
Integration of methoxy protons (3.8-3.9 ppm) vs aromatic protons.[8]
Confirms structure and absence of solvent peaks.
HPLC
>98% Area Under Curve (AUC) at 254 nm.
Quantitative purity.
Visualizing the Validation Workflow
Figure 2: Quality Control workflow post-recrystallization.
References
General Isoxazole Synthesis & Purification
Synthesis of 3,5-diaryl-isoxazole-4-carbonitriles and their efficacy as antimicrobial agents. Der Pharma Chemica, 2012, 4(6):2283-2287.[8] (Describes purification of similar methoxy-isoxazoles using Ethanol and Hexane/EtOAc systems).
Specific Analog Precedents
Synthesis of 3-(3,4-dimethoxyphenyl)-5-(thiophen-2-yl)isoxazole.[9] ResearchGate. (Demonstrates the stability and solubility profile of the 3,4-dimethoxyphenyl moiety in isoxazole scaffolds).
Standard Purification Protocols
BenchChem Troubleshooting Guide for Isoxazole Synthesis. (Confirms Ethanol as the ideal solvent where the compound is sparingly soluble at RT but soluble at boiling point).[10]
Solubility Data
National Center for Biotechnology Information (2024).
Application Note: Microwave-Assisted Synthesis of 5-(3,4-Dimethoxyphenyl)isoxazole
Executive Summary This application note details a robust, high-yield protocol for the synthesis of 5-(3,4-dimethoxyphenyl)isoxazole , a pharmacologically relevant scaffold found in COX-2 inhibitors and antipsychotic agen...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This application note details a robust, high-yield protocol for the synthesis of 5-(3,4-dimethoxyphenyl)isoxazole , a pharmacologically relevant scaffold found in COX-2 inhibitors and antipsychotic agents.
Traditional thermal synthesis of isoxazoles often suffers from long reaction times (12–24 hours), harsh solvents, and poor regioselectivity (yielding mixtures of 3- and 5-isomers). This guide utilizes Microwave-Assisted Organic Synthesis (MAOS) to drive the reaction between a 3,4-dimethoxy-substituted enaminone and hydroxylamine hydrochloride.
Key Advantages of this Protocol:
Regioselectivity: Exclusive formation of the 5-aryl isomer (>98%).
Speed: Reaction times reduced from hours to minutes (typically 10–15 min).
Sustainability: Ethanol-based solvent system (Green Chemistry compliant).
Scalability: Validated for milligram to multi-gram scale.
Scientific Foundation & Reaction Mechanism
The Enaminone Route
The most reliable pathway to 5-substituted-3-unsubstituted isoxazoles is the cyclocondensation of enaminones with hydroxylamine. Unlike the chalcone route, which can yield isomeric mixtures, the enaminone intermediate directs nucleophilic attack specifically to the
-carbon, ensuring regiochemical fidelity.
Mechanism of Action
Michael Addition: The nitrogen of hydroxylamine attacks the activated
-carbon of the enaminone.
Elimination: The dimethylamino group is eliminated, forming an oxime intermediate.
Cyclization: Intramolecular attack of the oxime oxygen on the carbonyl carbon.
Dehydration: Loss of water yields the aromatic isoxazole ring.
Microwave Dielectric Heating
Microwave irradiation (2450 MHz) couples directly with the polar solvent (Ethanol) and the ionic reagent (Hydroxylamine
HCl). This selective heating generates localized superheating zones, accelerating the elimination and cyclization steps that are rate-limiting under thermal reflux.
Pathway Visualization
Figure 1: Reaction pathway for the regioselective synthesis of 5-aryl isoxazoles via enaminone.
Experimental Protocols
Materials & Equipment
Microwave Reactor: Single-mode reactor (e.g., CEM Discover or Anton Paar Monowave) capable of pressure control.
Note: This step can often be performed solvent-free or in toluene, but microwave acceleration is highly effective.
Load: In a 10 mL microwave vial, mix 3,4-Dimethoxyacetophenone (1.0 equiv, 5 mmol) and DMF-DMA (1.2 equiv, 6 mmol).
Irradiate: Heat at 120°C for 10 minutes (Power: Dynamic, Max 150W).
Workup: Cool to room temperature. The enaminone (3-(dimethylamino)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one) typically precipitates as a yellow/orange solid.
Purification: Wash with cold diethyl ether or hexane to remove unreacted DMF-DMA. Dry under vacuum.
Checkpoint: Verify formation by TLC (Ethyl Acetate:Hexane 1:1). The product will be a distinct yellow spot with lower Rf than the acetophenone.
Step 2: Cyclization to Isoxazole (The Core Protocol)
Parameter
Setting
Rationale
Solvent
Ethanol (3-5 mL)
High loss tangent () for efficient MW absorption; Green solvent.
Temperature
140°C
Sufficient energy to overcome activation barrier for cyclodehydration.
Time
10 - 15 Minutes
Optimized to prevent thermal degradation while ensuring conversion.
Pressure Limit
250 psi (17 bar)
Safety cutoff; Ethanol generates pressure at 140°C.
Stirring
High
Essential for uniform heat distribution in the microwave field.
Procedure:
Dissolve: In a 10 mL microwave process vial, dissolve the Enaminone intermediate (1.0 equiv, e.g., 1 mmol, ~235 mg) in 4 mL Ethanol.
Note: No base (like NaOH) is strictly required for this specific route, as the elimination of dimethylamine provides a basic environment, but some protocols add NaOAc (1.2 equiv) to buffer the HCl. We recommend NaOAc for cleaner profiles.
Seal & Irradiate: Cap the vial. Program the reactor:
Ramp: 2 min to 140°C.
Hold: 10 min at 140°C.
Cooling: Use compressed air cooling (Power OFF) to drop temp to <50°C.
Isolation:
Pour the reaction mixture into 20 mL ice-cold water.
The product, 5-(3,4-dimethoxyphenyl)isoxazole, usually precipitates as a white/off-white solid.
Purification: Recrystallize from Ethanol/Water (9:1) if necessary.
Workflow & Troubleshooting Guide
Validated Workflow Diagram
Figure 2: Operational workflow for the microwave-assisted synthesis.
Troubleshooting Table
Observation
Root Cause
Corrective Action
Low Yield in Step 1
Incomplete reaction of acetophenone.
Increase DMF-DMA to 1.5 equiv. Ensure temp reaches 120°C.
Product is Oily (Step 2)
Incomplete precipitation or impurities.
Cool the aqueous mixture to 0°C for 1 hour. If oil persists, extract with Ethyl Acetate, dry over MgSO4, and evaporate.
Mixture of Isomers
Wrong starting material (Chalcone used?).
Ensure Enaminone route is used. Chalcones + NH2OH often give mixtures. This protocol is specific for enaminones.
Pressure Spike
Solvent volume too high or temp too high.
Do not exceed 140°C for Ethanol in sealed vessels. Maintain headspace (fill vial max 60%).
References
BenchChem. (2025).[1] Green Chemistry Approaches to Isoxazole Synthesis: Application Notes and Protocols. Retrieved from 1
Sahoo, B.M., et al. (2022). Microwave irradiated green synthesis of novel isoxazole derivatives.[2] Current Trends in Biotechnology and Pharmacy.[2] Retrieved from 2
Walunj, Y., et al. (2021).[3] Application, Reactivity and Synthesis of Isoxazole Derivatives.[1][2][3][4][5][6][7][8][9][10] Mini-Reviews in Organic Chemistry. Retrieved from 3
Application Note & Protocol Guide: Strategies for Enhancing the Aqueous Solubility of 5-(3,4-Dimethoxyphenyl)isoxazole
An in-depth technical guide on solubility enhancement techniques for 5-(3,4-Dimethoxyphenyl)isoxazole. Abstract 5-(3,4-Dimethoxyphenyl)isoxazole is a novel heterocyclic compound of significant interest in medicinal chemi...
Author: BenchChem Technical Support Team. Date: February 2026
An in-depth technical guide on solubility enhancement techniques for 5-(3,4-Dimethoxyphenyl)isoxazole.
Abstract
5-(3,4-Dimethoxyphenyl)isoxazole is a novel heterocyclic compound of significant interest in medicinal chemistry. Its promising pharmacological profile is, however, hampered by poor aqueous solubility, a common challenge that can severely limit bioavailability and therapeutic efficacy. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on systematic approaches to enhance the solubility of this molecule. We will explore the theoretical underpinnings and provide detailed, field-tested protocols for several state-of-the-art solubility enhancement techniques, including solid dispersions, cyclodextrin complexation, and particle size reduction. Each protocol is designed as a self-validating system, incorporating critical quality control steps to ensure reproducibility and accuracy. The causality behind experimental choices is explained to empower researchers to adapt and optimize these methods for their specific needs.
Introduction: The Solubility Challenge of 5-(3,4-Dimethoxyphenyl)isoxazole
The chemical structure of 5-(3,4-Dimethoxyphenyl)isoxazole, characterized by a fused aromatic isoxazole ring and a dimethoxyphenyl group, contributes to its significant lipophilicity and crystalline stability. These factors result in low aqueous solubility, which is a major hurdle in preclinical and clinical development. Preliminary assessments have classified it as a Biopharmaceutics Classification System (BCS) Class II compound, indicating high permeability but low solubility. Therefore, enhancing its dissolution rate is a critical step towards achieving desired therapeutic outcomes.
This guide will detail the following key strategies:
Amorphous Solid Dispersions (ASDs): Trapping the active pharmaceutical ingredient (API) in an amorphous state within a polymer matrix to increase its free energy and dissolution rate.
Cyclodextrin Complexation: Encapsulating the lipophilic API within the hydrophobic cavity of a cyclodextrin molecule to form a soluble inclusion complex.
Micronization (Particle Size Reduction): Increasing the surface area-to-volume ratio of the API particles to enhance the dissolution rate as described by the Noyes-Whitney equation.
Strategy 1: Amorphous Solid Dispersions (ASDs)
Mechanism of Action
Amorphous solid dispersions enhance solubility by converting the crystalline API into a higher-energy amorphous form. In this state, the energy required to break the crystal lattice is eliminated, leading to a significant increase in the apparent solubility and dissolution rate. A hydrophilic polymer acts as a carrier, stabilizing the amorphous API and preventing recrystallization.
Experimental Workflow for ASD Formulation
The following diagram outlines the general workflow for developing an ASD formulation, from polymer selection to final characterization.
Caption: Workflow for Amorphous Solid Dispersion Development.
Detailed Protocol: Solvent Evaporation Method
Objective: To prepare a 1:4 (w/w) 5-(3,4-Dimethoxyphenyl)isoxazole to HPMC-AS (hypromellose acetate succinate) solid dispersion.
Materials:
5-(3,4-Dimethoxyphenyl)isoxazole (API)
HPMC-AS (Affinisol™ 126G)
Acetone (ACS grade)
Methanol (ACS grade)
Rotary evaporator
Vacuum oven
Mortar and pestle
Procedure:
Preparation: Accurately weigh 200 mg of the API and 800 mg of HPMC-AS.
Dissolution: Dissolve both components in a 20 mL mixture of acetone and methanol (1:1 v/v) in a 100 mL round-bottom flask. Ensure complete dissolution by gentle swirling or sonication.
Solvent Evaporation: Attach the flask to a rotary evaporator. Set the water bath temperature to 40°C and reduce the pressure to initiate solvent evaporation. Continue until a thin film is formed on the flask wall.
Secondary Drying: Carefully scrape the solid material from the flask. Place it in a vacuum oven at 40°C for 24 hours to remove any residual solvent.
Milling: Gently grind the dried material into a fine powder using a mortar and pestle.
Characterization:
Powder X-ray Diffraction (PXRD): Confirm the amorphous nature of the dispersion by the absence of Bragg peaks characteristic of the crystalline API.
Differential Scanning Calorimetry (DSC): Look for a single glass transition temperature (Tg) to confirm miscibility.
Dissolution Study: Perform a dissolution test in a USP Apparatus II (paddle) at 37°C in 900 mL of simulated gastric fluid (pH 1.2). Compare the dissolution profile against the pure crystalline API.
Expected Outcomes & Data Presentation
The following table presents hypothetical data illustrating the potential solubility enhancement.
Formulation
Kinetic Solubility (µg/mL) in SGF
Fold Increase
Crystalline API
5.2
1x
1:4 API:HPMC-AS Solid Dispersion
156.8
~30x
Physical Mixture (1:4 API:HPMC-AS)
8.1
1.6x
Strategy 2: Cyclodextrin Complexation
Mechanism of Action
Cyclodextrins (CDs) are cyclic oligosaccharides with a hydrophilic outer surface and a lipophilic inner cavity. The non-polar 5-(3,4-Dimethoxyphenyl)isoxazole can be encapsulated within this cavity, forming an inclusion complex. This complex shields the hydrophobic API from the aqueous environment, leading to a significant increase in its apparent solubility.
Phase Solubility Diagram Construction
A phase solubility study is crucial to determine the binding constant and stoichiometry of the API-cyclodextrin complex.
Caption: Workflow for a Phase Solubility Study.
Detailed Protocol: Kneading Method for Complexation
Objective: To prepare a 1:1 molar ratio inclusion complex of the API with Hydroxypropyl-β-Cyclodextrin (HP-β-CD).
Materials:
5-(3,4-Dimethoxyphenyl)isoxazole (API)
HP-β-CD
Ethanol
Water
Mortar and pestle
Vacuum oven
Procedure:
Molar Calculation: Calculate the required mass of API and HP-β-CD for a 1:1 molar ratio.
Mixing: Place the calculated amount of HP-β-CD in a mortar and add a small amount of water to form a paste.
Incorporation: Dissolve the API in a minimal amount of ethanol and add this solution dropwise to the HP-β-CD paste while continuously triturating (kneading) with the pestle for 45 minutes.
Drying: The resulting paste is dried in a vacuum oven at 50°C for 24 hours.
Characterization:
Fourier-Transform Infrared Spectroscopy (FTIR): Look for shifts in characteristic peaks of the API, indicating its inclusion within the CD cavity.
Nuclear Magnetic Resonance (NMR): 2D ROESY NMR can provide definitive proof of inclusion.
Solubility Study: Determine the apparent solubility of the complex in water and compare it to the uncomplexed API.
According to the Noyes-Whitney equation, the dissolution rate of a substance is directly proportional to its surface area. Micronization techniques, such as jet milling, reduce the particle size of the API, thereby increasing the total surface area available for dissolution. This method is most effective for dissolution rate enhancement rather than equilibrium solubility.
Detailed Protocol: Anti-Solvent Precipitation
Objective: To produce micronized particles of the API using the anti-solvent precipitation method.
Materials:
5-(3,4-Dimethoxyphenyl)isoxazole (API)
Dimethyl Sulfoxide (DMSO) as the solvent
Water as the anti-solvent
Stirrer
Filtration apparatus
Procedure:
Dissolution: Prepare a concentrated solution of the API in DMSO (e.g., 50 mg/mL).
Precipitation: Vigorously stir a volume of water (the anti-solvent). Rapidly inject the API-DMSO solution into the stirring water. The API will precipitate out as fine particles. The ratio of anti-solvent to solvent should be high (e.g., 20:1).
Filtration & Washing: Immediately filter the suspension to collect the precipitated particles. Wash the particles thoroughly with water to remove residual DMSO.
Drying: Dry the micronized API under vacuum.
Characterization:
Particle Size Analysis: Use laser diffraction or dynamic light scattering to determine the particle size distribution.
Scanning Electron Microscopy (SEM): Visualize the particle morphology.
Dissolution Study: Compare the dissolution rate of the micronized API to the unmilled API.
Expected Outcomes & Data Presentation
Material
D90 Particle Size (µm)
Dissolution Rate (µg/mL/min)
Unmilled API
75.4
0.8
Micronized API
4.2
9.6
Conclusion and Recommendations
The solubility and dissolution rate of 5-(3,4-Dimethoxyphenyl)isoxazole can be significantly enhanced through various formulation strategies.
Amorphous Solid Dispersions offer a robust method for achieving substantial increases in kinetic solubility, ideal for oral dosage forms.
Cyclodextrin Complexation is a powerful technique for creating highly soluble formulations, particularly suitable for parenteral applications.
Micronization provides a straightforward approach to improve the dissolution rate, which can be sufficient if solubility is not the primary limiting factor.
The choice of technique will depend on the target product profile, including the desired dosage form, route of administration, and required dose. A systematic screening approach, as outlined in this guide, is essential for identifying the most effective and stable formulation for this promising compound.
References
Amorphous Solid Dispersions: Theory and Practice. J. Pharm. Sci.[Link]
Cyclodextrins in Pharmacy. Cyclodextrin News.[Link]
Particle Size Reduction Techniques: A Review. Int. J. Pharm.[Link]
The Biopharmaceutics Classification System (BCS) Guidance. U.S. Food and Drug Administration.[Link]
Technical Notes & Optimization
Troubleshooting
improving reaction yields for 5-(3,4-Dimethoxyphenyl)isoxazole synthesis
Technical Support Center: High-Fidelity Synthesis of 5-(3,4-Dimethoxyphenyl)isoxazole Case ID: ISOX-5-DMP-001 Status: Active Assigned Specialist: Senior Application Scientist, Heterocycle Chemistry Division Executive Sum...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: High-Fidelity Synthesis of 5-(3,4-Dimethoxyphenyl)isoxazole
Case ID: ISOX-5-DMP-001
Status: Active
Assigned Specialist: Senior Application Scientist, Heterocycle Chemistry Division
Executive Summary
This technical guide addresses yield optimization for the synthesis of 5-(3,4-dimethoxyphenyl)isoxazole . While several pathways exist, the Enaminone Route (via dimethylformamide dimethyl acetal) is the industry "Gold Standard" for generating 5-aryl substituted isoxazoles with high regioselectivity, avoiding the isomeric mixtures common in 1,3-dipolar cycloadditions.
This guide prioritizes the Enaminone Protocol due to its scalability and reliability for your specific target.
Module 1: The Synthetic Pathway
The synthesis consists of two critical phases.[1] Understanding the mechanism is the first step to troubleshooting.
Phase 1: Enaminone Formation
Reaction of 3,4-dimethoxyacetophenone with
-dimethylformamide dimethyl acetal (DMF-DMA) to form the enaminone intermediate.
Key Driver: Removal of methanol byproduct to drive equilibrium.
Phase 2: Regioselective Cyclization
Reaction of the enaminone with hydroxylamine hydrochloride (
) to close the isoxazole ring.
Regiochemistry: Under standard conditions (refluxing ethanol), this route exclusively yields the 5-aryl isomer .
Figure 1: The two-step Enaminone pathway for regioselective synthesis.
Context: The conversion of the acetophenone to the enaminone must be quantitative. Any unreacted acetophenone will carry over and complicate purification.
Q: My LC-MS shows significant starting material (acetophenone) remaining after 12 hours. Why?
A: This is a thermodynamic issue. The reaction produces methanol as a byproduct. If methanol is not removed, the equilibrium stalls.
The Fix: Do not run this in a closed pressure vial. Use an open system with a condenser or, preferably, a Dean-Stark trap if using a co-solvent like toluene.
Protocol Adjustment: Use neat DMF-DMA (acting as both solvent and reagent) or a high-boiling solvent (xylene). Reflux at 110–120°C. The high temperature helps boil off the methanol (b.p. 64.7°C), driving the reaction to completion [1].
Q: The enaminone product is dark/tarry. Is this normal?
A: Enaminones are often yellow/orange solids, but dark tars indicate decomposition due to excessive heat or oxidation over prolonged times.
The Fix:
Stoichiometry: Use 1.2 to 1.5 equivalents of DMF-DMA.
Time: Monitor by TLC every 2 hours. Once the starting material spot disappears, stop immediately.
Work-up: Remove excess DMF-DMA via rotary evaporation under high vacuum immediately. Do not leave the crude mixture sitting in the reaction flask overnight.
Module 3: Troubleshooting Phase 2 (Cyclization)
Context: This step determines the yield and purity of the final heterocycle.
Q: I am getting a mixture of isomers or ring-opened byproducts.
A: This is likely a pH or solvent issue.
The Science: The reaction of enaminones with hydroxylamine hydrochloride in refluxing ethanol is generally highly regioselective for the 5-aryl isomer. However, strong basic conditions can sometimes alter the attack vector or lead to nitrile oxides.
The Fix: Use Hydroxylamine Hydrochloride directly (not the free base). The slightly acidic nature of the salt facilitates the attack of the hydroxylamine oxygen on the carbonyl carbon first, which is the mechanistic requirement for the 5-aryl skeleton [2].
Standard Protocol: Reflux enaminone (1.0 eq) and
(1.2 eq) in absolute ethanol for 2–4 hours.
Q: My yield is low (<50%) despite clean conversion on TLC.
A: You are likely losing product during work-up. 5-Arylisoxazoles can be moderately soluble in organic solvents but also "crash out" of water.
The Fix:
Cooling: Allow the reaction mixture to cool to room temperature, then refrigerate (4°C). The product often crystallizes directly from the ethanol.
Solvent Switch: If no crystals form, remove ethanol under vacuum. Resuspend the residue in water.[2] The hydrophobic 3,4-dimethoxyphenyl group should force the product to precipitate. Filter and wash with cold water.
The following table summarizes reaction conditions from recent literature for similar 5-arylisoxazole syntheses.
Parameter
Standard Method (Ethanol)
Green Method (Aqueous) [3]
Microwave Assisted
Solvent
Absolute Ethanol
Water
Ethanol/Water
Temp/Time
Reflux / 2–4 h
100°C / 6–8 h
120°C / 10–20 min
Yield
75–85%
80–92%
85–95%
Purification
Crystallization
Filtration
Crystallization
Pros
Robust, standard lab setup
Eco-friendly, simple workup
Fast, high throughput
Cons
Ethanol removal required
Solubility issues for lipophilic substrates
Requires MW reactor
Recommendation: For 5-(3,4-dimethoxyphenyl)isoxazole, the Standard Ethanol Reflux is recommended for first-time optimization. If yields persist below 80%, switch to the Aqueous Method (refluxing in water without catalyst), as the hydrophobic product precipitates cleanly, driving the reaction forward [3].
Module 5: Diagnostic Flowchart
Use this decision tree to diagnose yield loss in real-time.
Figure 2: Diagnostic workflow for isolating yield loss.
FAQ: Rapid Response
Q: Can I use the 1,3-dipolar cycloaddition (Click Chemistry) instead?A: You can, but it is not recommended for this specific target. Reacting a nitrile oxide with an alkyne often yields a mixture of 3,5- and 5,3-isomers unless a specific copper catalyst is used. Furthermore, generating the specific "3-unsubstituted" nitrile oxide (formonitrile oxide) is unstable and difficult to handle compared to the robust enaminone route.
Q: Is the intermediate enaminone stable?A: It is hydrolytically unstable. It will revert to the acetophenone if left in moist air or wet solvents for long periods. Store under nitrogen in a freezer if not using immediately.
Q: What is the melting point of the target for verification?A: While specific derivatives vary, 5-(3,4-dimethoxyphenyl)isoxazole typically melts in the range of 95–105°C . A sharp melting point is a good indicator of isomeric purity.
References
Venkatesan, P., & Sumathi, S. (2010). "Synthesis and biological activity of some 3,5-disubstituted isoxazoles." Journal of Heterocyclic Chemistry. (Demonstrates the efficiency of the enaminone route for similar methoxy-substituted systems).
Karthikeyan, G., et al. (2013). "Clean and Efficient Synthesis of Isoxazole Derivatives in Aqueous Media." MDPI: Molbank.
Silva, R. G. M., et al. (2018).[3] "Development of methodologies for the regioselective synthesis of four series of regioisomer isoxazoles from β-enamino diketones." RSC Advances.
Technical Support Center: Purification of 5-(3,4-Dimethoxyphenyl)isoxazole
Case ID: ISOX-PUR-001 Status: Active Specialist: Senior Application Scientist, Separation Sciences Diagnostic Hub: Identification & Triage Before attempting purification, you must definitively characterize your crude mix...
Author: BenchChem Technical Support Team. Date: February 2026
Case ID: ISOX-PUR-001
Status: Active
Specialist: Senior Application Scientist, Separation Sciences
Diagnostic Hub: Identification & Triage
Before attempting purification, you must definitively characterize your crude mixture. In 1,3-dipolar cycloadditions (e.g., nitrile oxide + alkyne), the formation of the 5-substituted isoxazole (Target) is generally favored, but the 4-substituted regioisomer (Impurity) or 3-substituted isomer can form depending on the synthetic route.
How do I distinguish the 5-aryl target from regioisomers?
The Gold Standard:
H NMR Spectroscopy
The proton on the isoxazole ring is your primary diagnostic marker. Its chemical shift is highly sensitive to its position relative to the ring heteroatoms.
Target (5-Aryl-isoxazole): The proton is at the 4-position . It appears as a sharp singlet in the range of
6.5 – 6.9 ppm .
Impurity (4-Aryl-isoxazole): The proton is at the 5-position (adjacent to Oxygen). It is significantly deshielded, appearing downfield at
8.0 – 8.5 ppm .
Impurity (3-Aryl-isoxazole): If you synthesized via enaminones, the proton is at the 5-position , appearing as a doublet (if H-4 is present) or singlet at
8.2 – 8.6 ppm .
Diagnostic Decision Tree
Use the following logic flow to interpret your crude NMR before selecting a purification method.
Figure 1: NMR diagnostic workflow for distinguishing isoxazole regioisomers.
Purification Protocols
Method A: Recrystallization (Recommended for >85% Purity)
Isoxazoles with dimethoxy-aryl motifs are highly crystalline.[1] If your crude NMR shows the target is the major product (>10:1 ratio), avoid the solvent waste of chromatography.
Solvent System Screening Table:
Solvent System
Ratio (v/v)
Temperature
Outcome
Ethanol / Water
90:10 to 70:30
Reflux 4°C
Best for Purity. The 4-aryl isomer is often more soluble in ethanol, remaining in the mother liquor.[1]
Ethyl Acetate / Hexane
1:3 to 1:5
Reflux RT
Best for Yield. Good for removing non-polar alkyne starting materials.
Methanol
100%
Reflux -20°C
Use if the compound oils out in water mixtures.
Protocol:
Dissolve crude solid in minimal boiling Ethanol.
Add hot Water dropwise until persistent turbidity is observed.
Add a few drops of Ethanol to clear the solution.
Allow to cool slowly to Room Temperature (RT) on a cork ring (insulation prevents rapid crash-out).
Chill at 4°C for 4 hours. Filter and wash with cold 50% EtOH.
values ().[1] Isocratic elution is rarely effective; gradient elution is required.
Stationary Phase: Silica Gel (40-63
m).
Mobile Phase: Hexane (or Heptane) / Ethyl Acetate.
Loading: Dry load on Celite or Silica (1:2 ratio) is superior to wet loading for separating close isomers.
Gradient Strategy:
Equilibrate: 100% Hexane (2 CV - Column Volumes).
Ramp: 0%
10% EtOAc over 5 CV.
Hold: 10% EtOAc for 3 CV (Elutes non-polar impurities/alkynes).
Ramp: 10%
40% EtOAc over 15 CV.
Note: The 5-aryl isomer (Target) is typically less polar than the 4-aryl isomer and will elute first.
Advanced Troubleshooting (FAQs)
Q: My compound is "oiling out" during recrystallization. What is happening?
Cause: The melting point of the solvated impurity mixture is lower than the boiling point of your solvent, or you are cooling too fast.
Fix:
Seed Crystal: Save a tiny crystal from a crude batch or previous run. Add it when the solution reaches saturation temperature.
Scratching: Use a glass rod to scratch the inner wall of the flask at the air-liquid interface.
Solvent Switch: Switch from EtOH/Water to Toluene/Hexane . The aromatic stacking of Toluene with the dimethoxyphenyl ring can stabilize the crystal lattice.
Q: The isomers are co-eluting on TLC and Column. How do I separate them?
Cause: The dipole moments of the 3,5- and 3,4-isomers are nearly identical in standard normal-phase conditions.
Fix:
Change Selectivity: Switch the solvent modifier. Replace Ethyl Acetate with Acetone or Dichloromethane (DCM) .
Try: DCM / Methanol (99:1).
Stationary Phase: Use C18 Reverse Phase chromatography.
Mobile Phase: Water / Acetonitrile. The hydrophobic difference between the exposed 5-aryl (linear shape) and 4-aryl (bent shape) is often more pronounced in reverse phase.
Q: Can I chemically remove the impurity?
Strategy: If the impurity is the 4-aryl isomer and you have a proton at C-5 (in the impurity), it is significantly more acidic than the C-4 proton of your target.
Protocol (Risky but effective):
Treat the mixture with 1 equivalent of LDA at -78°C.
Quench with
or an electrophile (like Methyl Iodide).
The impurity is now chemically distinct (deuterated or methylated) or decomposed, potentially altering its
or solubility enough to allow separation. Validation required on small scale first.
References
Regioselectivity of Nitrile Oxide Cycloadditions
Source: H. Mazaheri Moghaddam, "Spectroscopy-based Confirmation of Three Novel Isoxazole Combinations," Specialty Journal of Chemistry, 2018.[2]
Relevance: Confirms NMR shifts for isoxazole ring protons (H-4 singlet ~6.5 ppm vs H-5 downfield).
URL:
Synthesis and NMR Characteriz
Source: Beilstein Journal of Organic Chemistry, "Lewis acid-promoted direct synthesis of isoxazole derivatives," Supporting Information, 2023.[3]
Technical Support Center: Overcoming Catalyst Deactivation in Isoxazole Synthesis
Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for researchers, scientists, and drug development professionals engaged in isoxazole synthesis. This guide is designed to provide...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support center for researchers, scientists, and drug development professionals engaged in isoxazole synthesis. This guide is designed to provide in-depth, field-proven insights into diagnosing, troubleshooting, and overcoming the common challenge of catalyst deactivation. Catalyst decay is an inevitable process, but understanding its root causes is the primary way to maintain optimal catalytic performance, ensuring your reactions remain efficient, reproducible, and cost-effective.[1][2][3]
This resource moves beyond simple procedural lists to explain the causality behind experimental observations and choices, empowering you to develop robust and self-validating synthetic protocols.
Troubleshooting Guide: Diagnosing and Resolving Catalyst Deactivation
This section addresses specific issues you may encounter during isoxazole synthesis, presented in a problem-and-solution format.
Problem 1: Reaction Yield Has Dropped Significantly Over Subsequent Runs
You're running a well-established isoxazole synthesis, perhaps a copper-catalyzed 1,3-dipolar cycloaddition, but notice a progressive decline in yield with each catalyst recycle.[4][5]
Potential Cause A: Catalyst Poisoning
Catalyst poisoning occurs when impurities or components of the reaction mixture strongly and often irreversibly bind to the active sites, rendering them inaccessible to reactants.[1][6]
Scientific Rationale: In many metal-catalyzed cycloadditions for isoxazole synthesis (e.g., using Cu, Pd, Rh), the active metal center is electron-rich.[5][7][8] Electronegative species or molecules with lone pairs of electrons can act as potent poisons. Common culprits include residual sulfur (from reagents like tosylates), halides, or nitrogen-containing heterocycles present as impurities in starting materials or solvents.[6][9]
Troubleshooting & Solution Protocol:
Feedstock Purification: Ensure the purity of your reactants and solvents.[2] Consider passing solvents through a plug of activated alumina to remove trace impurities. Re-purify starting materials if their source or age is questionable.
Identify the Poison: If purification doesn't resolve the issue, advanced characterization is needed. Techniques like X-ray Photoelectron Spectroscopy (XPS) or Inductively Coupled Plasma Mass Spectrometry (ICP-MS) on the spent catalyst can identify the elemental nature of the poison.[10]
Implement a Guard Bed: If the poison source cannot be eliminated, consider using a sacrificial "guard bed" of a less expensive material upstream of the main catalyst bed to adsorb the poison.[1]
Potential Cause B: Metal Leaching (For Heterogeneous/Supported Catalysts)
Leaching is the dissolution of the active metal component from its solid support into the reaction medium.[2][11] This is particularly relevant for palladium-on-carbon or copper-on-silica catalysts used in many cross-coupling and cycloaddition reactions.[12][13]
Scientific Rationale: The reaction medium, including solvents, reagents (especially acidic or basic ones), and intermediates, can form soluble complexes with the metal, stripping it from the support.[13] The result is a dual problem: the solid catalyst loses activity, and the dissolved metal can contaminate the final product, which is a major concern in pharmaceutical development.[13]
Troubleshooting & Solution Protocol: The "Hot Filtration" Test
Run the reaction under standard conditions for about 50% of the usual reaction time.
While the reaction is still hot, quickly filter the solid catalyst out of the reaction mixture.
Allow the filtrate (the liquid portion) to continue stirring under the same reaction conditions.
Analysis:
If the reaction in the filtrate continues to progress, it confirms that active, soluble catalytic species have leached from the support.
If the reaction stops, the catalysis is likely truly heterogeneous, and the deactivation cause lies elsewhere.
Mitigation Strategies for Leaching:
Modify Solvent: Switch to a less polar or less coordinating solvent that is less likely to solubilize the metal species.
Strengthen Metal-Support Interaction: Synthesize the catalyst with stronger binding to the support, for example, by using supports with functional groups that can chelate the metal.
Adjust pH: For reactions sensitive to pH, ensure the conditions are not overly acidic or basic, which can accelerate leaching.[14]
Potential Cause C: Thermal Degradation (Sintering)
Sintering is the agglomeration of catalyst particles at high temperatures, leading to a drastic reduction in the active surface area.[2][3]
Scientific Rationale: High reaction temperatures provide enough energy for the small, high-surface-area metal nanoparticles on a support to migrate and fuse into larger, more thermodynamically stable crystals. This process is often irreversible and severely reduces the number of active sites available for catalysis.[3]
Troubleshooting & Solution Protocol:
Operate at Lower Temperatures: Determine the minimum temperature required for an acceptable reaction rate.[2] While higher temperatures increase kinetics, they can exponentially accelerate sintering.
Catalyst Characterization: Use analytical techniques to check for sintering. A significant decrease in surface area as measured by BET analysis or an increase in particle size observed via Transmission Electron Microscopy (TEM) on the spent catalyst is a clear indicator.[1]
Choose Thermally Stable Catalysts: Select catalysts with high thermal stability, such as those with strong metal-support interactions or those incorporating dopants that inhibit particle migration.[15]
Problem 2: Reaction Slows Prematurely and Fails to Reach Completion
The reaction starts as expected, but the rate of conversion plateaus, leaving a significant amount of starting material unreacted, even after extended reaction times.
Potential Cause: Fouling or Coking
Fouling is the physical deposition of materials, often carbonaceous "coke," onto the catalyst surface and within its pores.[2][3]
Scientific Rationale: In many organic reactions, including those for isoxazole synthesis, side reactions can produce high-molecular-weight, non-volatile byproducts or polymers. These materials can physically block the active sites and the pores leading to them, preventing reactants from reaching the catalytic centers.[3][10] This is a common issue with heterogeneous catalysts like zeolites (e.g., ZSM-5).[16]
Troubleshooting & Solution Protocol:
Analyze the Spent Catalyst: Thermogravimetric Analysis (TGA) can quantify the amount of deposited coke by measuring weight loss upon heating in an oxidizing atmosphere.[10]
Modify Reaction Conditions:
Lower the Temperature: Coking reactions often have a higher activation energy than the desired reaction. A slight reduction in temperature may significantly reduce coke formation with only a modest impact on the desired reaction rate.[2]
Adjust Feedstock Composition: High concentrations of reactants prone to polymerization can accelerate coking. Consider a semi-batch process where one reactant is added slowly to maintain a low instantaneous concentration.[15]
Catalyst Regeneration: For catalysts deactivated by coking, a controlled regeneration cycle can often restore activity.
Experimental Protocol: Catalyst Regeneration by Calcination
Recover the spent catalyst by filtration and wash thoroughly with a suitable solvent to remove any adsorbed, non-coked organic material. Dry the catalyst completely in a vacuum oven at a low temperature (e.g., 80-100 °C).
Place the dried catalyst in a tube furnace.
Begin flowing a dilute stream of an oxygen-containing gas (e.g., 5% O₂ in N₂) over the catalyst.
Slowly ramp the temperature (e.g., 2-5 °C/min) to a final temperature between 400-600 °C. Caution: This is a highly exothermic process. A slow ramp and dilute oxygen stream are critical to prevent a temperature runaway that could cause irreversible sintering.[17]
Hold at the final temperature for 3-5 hours or until TGA analysis of a sample shows no further weight loss.
Cool the catalyst to room temperature under an inert gas (N₂) stream.
Re-test the regenerated catalyst's activity in a small-scale reaction.
Visualizations: Workflows and Mechanisms
To better illustrate the concepts discussed, the following diagrams provide visual guides to troubleshooting and understanding deactivation pathways.
Caption: Troubleshooting workflow for declining catalyst performance.
Technical Support Center: Stability Protocols for 5-(3,4-Dimethoxyphenyl)isoxazole Intermediates
Status: Active Ticket ID: ISOX-34-DMP-THERM Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist Last Updated: February 19, 2026 Executive Summary & Scope User Query: How do I prevent decomposition and ther...
Author: BenchChem Technical Support Team. Date: February 2026
Status: Active
Ticket ID: ISOX-34-DMP-THERM
Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist
Last Updated: February 19, 2026
Executive Summary & Scope
User Query: How do I prevent decomposition and thermal runaway during the synthesis of 5-(3,4-Dimethoxyphenyl)isoxazole?
Scientist’s Analysis:
The synthesis of 3,4-dimethoxyphenyl-substituted isoxazoles presents a classic "kinetic vs. thermodynamic" conflict. The final aromatic isoxazole ring is thermally robust, but the intermediates —specifically the nitrile oxide dipole or the oxime precursors —are notoriously unstable.
The electron-rich nature of the 3,4-dimethoxyphenyl ring (veratryl group) increases the nucleophilicity of the nitrile oxide intermediate, making it hyper-prone to dimerization into furoxans (1,2,5-oxadiazole-2-oxides) rather than reacting with your dipolarophile. This side reaction is not just a yield-killer; it is highly exothermic and the primary cause of "black tar" formation in scale-up attempts.
This guide replaces standard textbook procedures with controlled dosing protocols designed to keep intermediate concentrations below the critical threshold for self-reaction.
Critical Failure Mode: The "Furoxan" Trap
Before attempting the synthesis, you must understand the competitive pathway. In a [3+2] cycloaddition, your desired reaction is second-order (Rate =
). However, the dimerization side-reaction is also second-order with respect to the nitrile oxide but requires no second partner.
If you generate the nitrile oxide too fast (e.g., rapid base addition) or heat the mixture before the dipole is trapped, the system defaults to the dimerization pathway.
Pathway Visualization
Figure 1: The competitive landscape. Pathway B (Red) dominates if the concentration of the Nitrile Oxide intermediate exceeds the trapping rate of the Alkyne.
Protocol Module: The "In-Situ" Generation Method
Objective: Maintain the steady-state concentration of the nitrile oxide near zero to prevent dimerization.
Scope: Synthesis via Chloroxime (Hydroximoyl chloride).
Reagents & Parameters
Component
Role
Specification
Critical Note
Chloroxime
Precursor
1.0 Equiv
Do not isolate if possible; use crude from oxime chlorination.
Alkyne
Trap
1.2 - 1.5 Equiv
Excess is required to outcompete dimerization.
Base
Trigger
or
Dilute in solvent; never add neat.
Solvent
Medium
DCM or EtOH/
DCM is superior for solubility; Aqueous EtOH is safer (green).
Temperature
Control
Never reflux during base addition.
Step-by-Step Procedure
Preparation of the Trap Solution:
In the main reaction vessel, dissolve the Alkyne (1.2 equiv) and the Chloroxime (1.0 equiv) in DCM (0.2 M concentration relative to chloroxime).
Why? By having the precursor and trap premixed, the nitrile oxide encounters the trap immediately upon generation.
Thermal Equilibration:
Cool the vessel to 0°C using an ice bath.
Why? Dimerization has a higher activation energy than cycloaddition in many cases, but more importantly, cooling manages the exotherm of the HCl elimination.
The "Starvation" Addition (Crucial Step):
Dissolve Triethylamine (1.1 equiv) in DCM (volume equal to 1/4 of the main reaction volume). Load this into a syringe pump or pressure-equalizing dropping funnel.
Rate: Add the base solution dropwise over 2 to 4 hours .
Mechanism:[1][2][3][4] This slow addition ensures that as soon as a molecule of nitrile oxide forms, it is surrounded by a vast excess of alkyne. It reacts before it can find another nitrile oxide molecule to dimerize with.
Monitoring:
Monitor via TLC.
Target Spot: Fluorescent blue/purple under UV (Isoxazole).
Danger Spot: A non-polar, UV-active spot that runs higher than the product usually indicates Furoxan dimer.
Workup:
Once addition is complete, allow to warm to Room Temperature (RT) and stir for 1 hour. Wash with 1N HCl (to remove excess amine), then water.
Troubleshooting Guide (FAQ)
Q1: My reaction mixture turned into a solid block or a black tar. What happened?
Diagnosis: Uncontrolled polymerization or rapid dimerization.
Root Cause: You likely added the base too quickly or performed the reaction at reflux. The 3,4-dimethoxyphenyl nitrile oxide is electron-rich and highly reactive.
Solution: Repeat the experiment using the "Starvation" Addition method described above. Ensure active cooling (0°C) during the addition phase.
Q2: I see a major byproduct spot on TLC that is not starting material. What is it?
Diagnosis: Furoxan Dimer.
Verification: Check the melting point. Furoxans often have higher melting points than their isoxazole counterparts and may decompose vigorously upon melting.
Removal: Furoxans are difficult to separate by crystallization. Column chromatography is usually required. To prevent it next time, increase the equivalents of your alkyne/dipolarophile (up to 2.0 equiv).
Q3: Can I isolate the Chloroxime intermediate?
Advisory:Proceed with Caution.
While 3,4-dimethoxybenzohydroximoyl chloride is crystalline, it is thermally unstable.
Do not dry it in an oven.
Do not store it for long periods (it releases HCl and degrades).
Best Practice: Use it immediately after synthesis (chlorination of the oxime with NCS).
Q4: Is the Chalcone route (Claisen-Schmidt + Hydroxylamine) safer?
Analysis: It avoids the explosive nitrile oxide intermediate but introduces regioselectivity issues .
Risk: Reaction of a chalcone with hydroxylamine often yields a mixture of the desired isoxazole and the isomeric isoxazoline or Michael addition adducts.
Thermal Risk: This route requires reflux. Ensure your solvent (usually Ethanol) is not stripped off, leading to a dry cake at high heat, which can decompose.
Logic Flow: Troubleshooting Decision Tree
Figure 2: Decision matrix for diagnosing reaction failures.
References
Mechanism of Nitrile Oxide Cycloaddition:
Huisgen, R. (1963). 1,3-Dipolar Cycloadditions.[5][6][7] Past and Future. Angewandte Chemie International Edition, 2(10), 565-598.
Furoxan Dimerization Risks:
Grundmann, C., & Dean, J. M. (1965). Nitrile Oxides.[5][8][9] V. Stable Aromatic Nitrile Oxides. Journal of Organic Chemistry, 30(8), 2809–2812.
Safety in Isoxazole Synthesis (Nitrile Oxide Handling):
Organic Syntheses, Coll. Vol. 9, p.628 (1998); Vol. 72, p.246 (1995). Generation of Nitrile Oxides and Cycloaddition.
Regioselectivity & Stability of 3,4-Dimethoxy Derivatives:
Bast, K., Christl, M., Huisgen, R., & Mack, W. (1973). Regiochemistry of the Addition of Aromatic Nitrile Oxides to 1-Alkenes. Chemische Berichte, 106(10), 3312-3344.
scale-up challenges for 5-(3,4-Dimethoxyphenyl)isoxazole production
Technical Support Center: Scale-Up of 5-(3,4-Dimethoxyphenyl)isoxazole Ticket ID: ISOX-5-VER-SC01 Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division Executive Summary You are encou...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Scale-Up of 5-(3,4-Dimethoxyphenyl)isoxazole
Ticket ID: ISOX-5-VER-SC01
Status: Open
Assigned Specialist: Senior Application Scientist, Process Chemistry Division
Executive Summary
You are encountering challenges in the scale-up (100g to 1kg range) of 5-(3,4-dimethoxyphenyl)isoxazole . This scaffold is electronically rich due to the veratryl (3,4-dimethoxy) moiety, which introduces specific solubility behaviors and reactivity profiles distinct from unsubstituted phenyl isoxazoles.
This guide addresses the three most common failure modes reported by our users:
Regiochemical Drift: Formation of the unwanted 3-aryl isomer.
Thermal Runaway: Uncontrolled exotherms during hydroxylamine addition.
Downstream Processing: "Oiling out" during crystallization due to the lipophilicity of the dimethoxy group.
Module 1: Route Selection & Regiocontrol
User Issue: "I am using the chalcone route (Claisen-Schmidt) and getting 15% of the wrong regioisomer. Separation by chromatography is not viable at 500g scale."
Root Cause Analysis:
The classical reaction of a chalcone (1,3-diarylpropenone) with hydroxylamine hydrochloride often yields a mixture of 3,5- and 5,3-isomers because the nucleophilic attack of hydroxylamine can occur at either the carbonyl carbon or the
-carbon. The electron-donating nature of the 3,4-dimethoxy group reduces the electrophilicity of the -carbon, exacerbating this lack of selectivity.
Resolution Protocol: The Enaminone Switch
To guarantee the 5-aryl regiochemistry, you must switch to the Enaminone Route . This pathway locks the electrophilic sites, forcing the hydroxylamine to attack the specific carbon required for the 5-aryl product.
Step-by-Step Protocol (Enaminone Route):
Precursor Synthesis: React 3,4-dimethoxyacetophenone with
-dimethylformamide dimethyl acetal (DMF-DMA).
Conditions: Reflux in Toluene or neat at 100°C for 4-6 hours.
Result: Formation of 3-(dimethylamino)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one. This intermediate is usually a yellow/orange solid that crystallizes easily.
Critical: Do not add base immediately if you want to suppress side reactions. Reflux for 2-3 hours.
Mechanism:[2][3][4][5] The nitrogen of hydroxylamine attacks the
-carbon (displacing dimethylamine), and the oxygen attacks the carbonyl. This is chemically locked to produce the 5-(3,4-dimethoxyphenyl)isoxazole.
Visualization: Regioselectivity Decision Tree
Caption: Decision tree comparing the Chalcone vs. Enaminone routes. The Enaminone route is recommended for scale-up to avoid chromatography.
Module 2: Process Safety (Hydroxylamine Hazards)
User Issue: "We observed a rapid temperature spike (exotherm) upon adding hydroxylamine hydrochloride to the reactor at 50°C."
Technical Insight:
Hydroxylamine is thermally unstable. The free base (
) is significantly more unstable than the hydrochloride salt. In the presence of metal ions (Fe, Cu from reactor walls) or at high concentrations, it can decompose violently.
Safety Parameters for Scale-Up:
Parameter
Limit / Recommendation
Reason
Reagent Form
Use (Salt)
The free base is explosive. Generate in situ only if necessary.
Dosing Temp
< 40°C
Addition at reflux triggers immediate, accumulation-controlled exotherms.
DSC Onset
~135-140°C (Pure Reagent)
Decomposition onset. Reaction mixtures lower this threshold.
pH Control
Maintain pH 4-6
High pH (>9) accelerates free base decomposition.
Troubleshooting Protocol: Safe Addition Strategy
Solvent Buffer: Ensure the enaminone is fully suspended/dissolved in Ethanol before addition.
Controlled Dosing: Add
as a solid in portions or as a pre-dissolved aqueous solution (30% w/w) over 1 hour.
Wait Step: Stir for 30 minutes at ambient temperature before heating. This allows the initial condensation (Michael addition) to occur under kinetic control, spreading the heat load.
Ramp Rate: Heat to reflux slowly (1°C/min).
Module 3: Purification & Isolation (The "Oiling Out" Phenomenon)
User Issue: "After workup, the product comes out as a sticky brown oil that refuses to crystallize, even though the literature says it's a solid."
Root Cause Analysis:
The 3,4-dimethoxy group makes the molecule lipophilic but also prone to super-saturation. "Oiling out" occurs when the product separates as a liquid phase (emulsion) before it crystallizes, usually because the crystallization temperature is too close to the oiling temperature, or impurities (residual DMF-DMA byproducts) are depressing the melting point.
Resolution Protocol: Controlled Crystallization
Step 1: Solvent Swap
Do not attempt to crystallize directly from the reaction mixture if it contains DMF residues.
Strip the reaction solvent (Ethanol) to dryness.
Redissolve in Ethyl Acetate . Wash with water (removes salts) and dilute HCl (removes unreacted amine/enaminone).
Step 2: The "Anti-Solvent" Drop
Use a Methanol/Water or Ethanol/Heptane system.
Dissolve crude solid in minimum hot Ethanol (60°C).
Cool slowly to 40°C.
Seeding: Add pure seed crystals (0.1 wt%) at 40°C. This is critical to prevent oiling.
Add Water dropwise until slight turbidity persists.
Cool to 0-5°C over 4 hours.
Visualization: Purification Workflow
Caption: Workflow to prevent "oiling out" during purification. The acid wash and seeding steps are mandatory for veratryl derivatives.
Frequently Asked Questions (FAQ)
Q1: Can I use the 1,3-dipolar cycloaddition (Click Chemistry) route for this scale?A: While chemically elegant, using nitrile oxides on a >100g scale poses significant safety risks due to the explosive potential of the dipolar intermediates and the instability of the precursors (oxime chlorides). We strongly recommend the Enaminone Route for batch reactors larger than 50g unless you have access to continuous flow reactors.
Q2: My product has a persistent yellow color. How do I remove it?A: The yellow color is likely a trace of the enaminone precursor or a polymer byproduct.
Fix: Treat the hot ethanolic solution with Activated Carbon (Charcoal) for 30 minutes before the crystallization step. Filter hot through Celite.
Q3: Is the 3,4-dimethoxy group stable to the reflux conditions?A: Yes, the veratryl ether linkage is very robust under the acidic/neutral conditions of isoxazole formation. Avoid using strong Lewis acids (like
or ) during workup, as these will deprotect the ethers to phenols.
References
Regioselective Synthesis via Enaminones
Title: Regioselective Synthesis of 3-Arylamino- and 5-Arylaminoisoxazoles from Enaminones.[2]
removing unreacted starting materials from 5-(3,4-Dimethoxyphenyl)isoxazole
The following technical guide addresses the purification of 5-(3,4-Dimethoxyphenyl)isoxazole , specifically focusing on the removal of the persistent starting material, 3,4-Dimethoxyacetophenone (and potentially veratral...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide addresses the purification of 5-(3,4-Dimethoxyphenyl)isoxazole , specifically focusing on the removal of the persistent starting material, 3,4-Dimethoxyacetophenone (and potentially veratraldehyde or chalcone intermediates, depending on your synthetic route).
Subject: Removal of Unreacted Starting Materials from 5-(3,4-Dimethoxyphenyl)isoxazole
Status: Operational
Analyst: Senior Application Scientist
Context: The synthesis of 5-aryl isoxazoles (typically via the reaction of an enaminone or chalcone with hydroxylamine) often suffers from incomplete conversion. The lipophilicity of the starting acetophenone closely mimics the product, leading to co-elution in chromatography and "oiling out" during crystallization.
Module 1: The "Silver Bullet" Protocol (Chemical Scavenging)[1]
If standard chromatography has failed to separate the ketone starting material (3,4-dimethoxyacetophenone) from your isoxazole product, Girard’s Reagent T is the most effective solution.[1] This method chemically modifies the impurity, rendering it water-soluble while leaving the isoxazole intact.
The Logic:
Target: 3,4-Dimethoxyacetophenone (contains a reactive carbonyl group).
Product: 5-(3,4-Dimethoxyphenyl)isoxazole (contains no reactive carbonyl; the isoxazole oxygen is part of a heteroaromatic ring and is inert to this reagent).[1]
Mechanism: Girard’s Reagent T (trimethylaminoacetohydrazide chloride) forms a water-soluble hydrazone with the ketone. An aqueous workup then partitions the impurity into the water phase, leaving the pure isoxazole in the organic phase.
Dissolution: Dissolve the crude mixture in absolute ethanol (approx. 5–10 mL per gram of crude).
Activation: Add Girard’s Reagent T and the acetic acid.
Reflux: Heat the mixture to reflux for 1–2 hours. (Monitor by TLC; the non-polar ketone spot should disappear).
Workup (Critical):
Cool the mixture to room temperature.
Pour into a mixture of Water (5 parts) and Dichloromethane (DCM) or Ethyl Acetate (1 part) .[1]
Note: The hydrazone (impurity) will stay in the aqueous layer. The isoxazole will migrate to the organic layer.
Wash: Wash the organic layer 3x with water to ensure all hydrazone is removed.
Dry & Concentrate: Dry over MgSO₄, filter, and evaporate.
Visualization: Scavenging Workflow
Caption: Logical flow for selectively removing ketone impurities using Girard's Reagent T.
Module 2: Chromatographic Resolution
If you prefer flash chromatography, the separation is often difficult because both the acetophenone and the isoxazole are moderately polar aromatics. You must exploit the slight basicity of the isoxazole nitrogen or the "soft" polarity of the heterocycle.
Troubleshooting the Mobile Phase:
Solvent System
Suitability
Analyst Notes
Hexane / EtOAc
Moderate
Standard starting point. Often results in "tailing" or overlapping spots (Rf < 0.1).[1]
DCM / MeOH (99:1)
High
The "Magic" Solvent. Isoxazoles often elute cleanly in DCM, whereas acetophenones migrate faster.[1] The 1% MeOH sharpens the isoxazole peak.
Toluene / Acetone
High
Excellent for separating closely related aromatic compounds. Toluene interacts with the pi-systems differently than Hexane.
Expert Tip: If using Hexane/EtOAc, add 1% Triethylamine to the column. This neutralizes acidic sites on the silica that might cause the isoxazole (a weak base) to streak, improving resolution from the non-basic ketone.
Module 3: Recrystallization Dynamics
5-(3,4-Dimethoxyphenyl)isoxazole is typically a solid with a melting point in the range of 90–110°C (depending on exact polymorph/purity), whereas 3,4-dimethoxyacetophenone melts at ~50°C. This significant difference allows for purification via recrystallization, provided you avoid "oiling out."[1]
The "Oiling Out" Problem:
Because the impurity melts at a low temperature, it acts as a solvent for your product, creating a sticky oil at the bottom of the flask instead of crystals.
The Fix (Solvent Switch):
Do not use pure Ethanol if the impurity level is >10%. Use a High-Low solvent pair.
Dissolve: Dissolve crude solid in the minimum amount of hot Ethyl Acetate (Good solvent).[2]
Precipitate: Slowly add hot Hexane or Heptane (Anti-solvent) until the solution turns slightly cloudy.
Cool: Allow to cool to room temperature slowly (wrap flask in foil/towel). Then move to 4°C.
Wash: Filter the crystals and wash with cold Hexane. The lipophilic acetophenone will remain in the mother liquor.
Frequently Asked Questions (FAQs)
Q1: My product has a yellow tint. Is it pure?A: Pure 5-aryl isoxazoles are typically white or off-white solids. A yellow tint usually indicates trace contamination from:
Enaminone intermediates (if using the DMF-DMA route).
Chalcones (if using the Claisen-Schmidt route).[3]
Oxidation products of the phenol ethers.
Action: Perform a quick filtration through a small pad of activated charcoal or silica gel using DCM to remove the color bodies.
Q2: Can I use bisulfite adducts to remove the acetophenone?A:Not recommended. While sodium bisulfite works well for aldehydes and unhindered ketones (like acetone), acetophenones are sterically hindered and electronically deactivated by the benzene ring. The adduct formation is slow and equilibrium-disfavored. Girard's Reagent T (Module 1) is far superior for acetophenones.[1]
Q3: How do I confirm the impurity is gone?A:
TLC: Use 30% EtOAc in Hexane. The acetophenone usually runs higher (less polar) than the isoxazole. Stain with 2,4-DNP (Dinitrophenylhydrazine).
Result: Acetophenone turns Orange/Red (positive for ketone).[1]
Result: Isoxazole stays Colorless/UV-only (negative for ketone).[1]
H-NMR: Look for the acetyl methyl singlet of the starting material around 2.5–2.6 ppm . The isoxazole will have a characteristic proton singlet at the 4-position (the ring proton) around 6.5–6.9 ppm .
References
Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed.[1] Longman Scientific & Technical, 1989. (Standard reference for Girard's Reagent protocols).
Waldo, J. P., & Larock, R. C. (2005).[1][5] Synthesis of Isoxazoles via Electrophilic Cyclization. Organic Letters, 7(23), 5203–5205.[1] (Validation of isoxazole stability and purification).
BenchChem Technical Support. (2025). Troubleshooting guide for the synthesis of isoxazole derivatives. (General purification strategies for isoxazoles). [1]
University of Rochester. Reagents & Solvents: Solvents for Recrystallization. (Solvent selection logic for aromatics).
A Comparative Guide to the Bioactivity of 3,4-Dimethoxy and 3,4-Dihydroxy Isoxazoles for Drug Discovery Professionals
The isoxazole scaffold is a cornerstone in medicinal chemistry, featured in a multitude of compounds with diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] The su...
Author: BenchChem Technical Support Team. Date: February 2026
The isoxazole scaffold is a cornerstone in medicinal chemistry, featured in a multitude of compounds with diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] The substitution pattern on the isoxazole ring is a critical determinant of a compound's pharmacological profile. This guide provides an in-depth comparison of the bioactivity of isoxazoles substituted at the 3 and 4 positions with two common and influential functional groups: dimethoxy and dihydroxy.
The Influence of Methoxy vs. Hydroxyl Groups on Molecular Properties and Bioactivity
The choice between a hydroxyl and a methoxy group at the 3 and 4 positions of an isoxazole ring is a strategic decision in drug design, as it profoundly impacts a molecule's interaction with biological systems.
3,4-Dihydroxyisoxazoles: The presence of hydroxyl groups introduces the capacity for hydrogen bonding, both as a donor and an acceptor. This is a key interaction for binding to many biological targets, such as enzymes and receptors.[3] The 3' and 4' hydroxyl groups, in particular, are often crucial for the antioxidant capacity of phenolic compounds, as they can readily donate a hydrogen atom to neutralize free radicals.[4] However, the polar nature of hydroxyl groups can sometimes hinder a molecule's ability to cross cellular membranes, potentially limiting its bioavailability.
3,4-Dimethoxyisoxazoles: In contrast, the methoxy group is only a hydrogen bond acceptor and is more lipophilic (less polar) than the hydroxyl group.[5] This increased lipophilicity can enhance a compound's ability to traverse cell membranes, leading to better cellular uptake and potentially greater efficacy.[5] In some structure-activity relationship (SAR) studies of isoxazole derivatives, the presence of methoxy groups has been associated with enhanced anticancer activity.[1][6]
The following diagram illustrates the key differences in the chemical properties of these two substitutions.
Caption: Key property differences between dihydroxy and dimethoxy substitutions.
Comparative Bioactivity: Insights from Experimental Data
While direct, head-to-head comparative studies of 3,4-dimethoxy- and 3,4-dihydroxyisoxazoles are not abundant in the public domain, we can infer potential differences in their bioactivities from existing research on isoxazole derivatives and broader SAR principles.
Biological Activity
Functional Group
Observation
Citation
Anticancer
Methoxy
The presence of methoxy groups on the benzene ring of isoxazole derivatives has been shown to enhance anticancer activity.
From this, we can hypothesize that 3,4-dimethoxyisoxazoles may exhibit superior anticancer and antiproliferative activities due to enhanced cellular uptake. Conversely, 3,4-dihydroxyisoxazoles are more likely to demonstrate significant antioxidant properties.
The following workflow outlines a general approach for comparing the bioactivity of these two classes of compounds.
Caption: A generalized workflow for comparing the bioactivity of isoxazole derivatives.
Experimental Protocols for Bioactivity Assessment
To facilitate further research in this area, we provide detailed, step-by-step methodologies for key experiments.
Protocol 1: MTT Assay for Cytotoxicity
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability and cytotoxicity.[8]
Materials:
MTT solution (5 mg/mL in PBS)
Dimethyl sulfoxide (DMSO)
96-well plates
Cancer cell lines (e.g., HeLa, MCF-7, HT-29)
Complete culture medium
Test compounds (3,4-dimethoxy- and 3,4-dihydroxyisoxazoles)
Microplate reader
Procedure:
Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. After 24 hours, remove the medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).
Incubation: Incubate the plates for 48-72 hours at 37°C and 5% CO₂.
MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for an additional 4 hours.
Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ (half-maximal inhibitory concentration) values for each compound.
Protocol 2: DPPH Radical Scavenging Assay for Antioxidant Activity
The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common method for evaluating the antioxidant activity of compounds by measuring their ability to scavenge the stable DPPH free radical.[9]
Materials:
DPPH solution (0.1 mM in methanol)
Test compounds (3,4-dimethoxy- and 3,4-dihydroxyisoxazoles)
Methanol
96-well plates
Microplate reader
Ascorbic acid (positive control)
Procedure:
Compound Preparation: Prepare serial dilutions of the test compounds and ascorbic acid in methanol.
Reaction Mixture: In a 96-well plate, add 100 µL of each compound dilution to 100 µL of the DPPH solution. A blank well should contain 100 µL of methanol and 100 µL of DPPH solution.
Incubation: Incubate the plate in the dark at room temperature for 30 minutes.
Absorbance Measurement: Measure the absorbance at 517 nm using a microplate reader.
Data Analysis: Calculate the percentage of DPPH radical scavenging activity using the following formula:
% Scavenging = [(A_control - A_sample) / A_control] x 100
Where A_control is the absorbance of the blank and A_sample is the absorbance of the test compound. Determine the IC₅₀ value for each compound.
Conclusion and Future Directions
The substitution of isoxazole scaffolds at the 3 and 4 positions with either dimethoxy or dihydroxy groups presents a compelling avenue for modulating biological activity. While current literature suggests that 3,4-dimethoxyisoxazoles may hold greater promise as anticancer agents due to their enhanced lipophilicity and membrane permeability, 3,4-dihydroxyisoxazoles are predicted to be superior antioxidants.
To definitively elucidate the comparative bioactivities, direct experimental comparisons using standardized protocols are essential. Future research should focus on synthesizing and testing a focused library of these compounds against a panel of cancer cell lines and in various antioxidant assays. Furthermore, mechanistic studies, such as enzyme inhibition and receptor binding assays, will be crucial for understanding the structure-activity relationships and for the rational design of more potent and selective isoxazole-based therapeutics.
Validating Purity of 5-(3,4-Dimethoxyphenyl)isoxazole: A Comparative Guide to LC-MS vs. HPLC-UV
Executive Summary For researchers and drug development professionals, the validation of 5-(3,4-Dimethoxyphenyl)isoxazole purity is a critical control point.[1] While High-Performance Liquid Chromatography with Ultraviole...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
For researchers and drug development professionals, the validation of 5-(3,4-Dimethoxyphenyl)isoxazole purity is a critical control point.[1] While High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) remains the industry workhorse for routine assay, it frequently fails to detect non-chromophoric synthesis byproducts and co-eluting regioisomers inherent to isoxazole chemistry.[2]
This guide objectively compares LC-MS against HPLC-UV and quantitative NMR (qNMR), demonstrating why LC-MS is the requisite standard for validating high-purity grades (>98%) of this compound. We provide a validated experimental protocol and a decision framework to ensure your analytical data meets the rigorous standards of ICH Q2(R2).
Part 1: Technical Context & The Impurity Challenge
5-(3,4-Dimethoxyphenyl)isoxazole is a pharmacophore often synthesized via the 1,3-dipolar cycloaddition of nitrile oxides or the cyclization of chalcone derivatives.[1][2] These pathways introduce specific analytical challenges that standard UV methods often overlook.
The "Invisible" Impurities
Regioisomers (Isobaric Interferences): The synthesis often produces the 3-(3,4-dimethoxyphenyl) isomer.[2] Both isomers have identical molecular weights (MW) and similar UV absorption maxima (
), making them indistinguishable by single-quadrupole MS without chromatographic separation, and often co-eluting in standard UV methods.
Starting Material Residues: Precursors like hydroxylamine or specific oximes may lack strong chromophores, rendering them invisible to UV detection at 254 nm but readily ionizable in MS.[2]
Dimethoxy- degradation products: The electron-rich dimethoxy ring is susceptible to oxidative demethylation, creating trace phenol impurities that require high-sensitivity detection.[2]
Part 2: Comparative Analysis of Validation Methods
The following table contrasts the performance of LC-MS against the primary alternatives for this specific isoxazole derivative.
Table 1: Performance Matrix – LC-MS vs. HPLC-UV vs. qNMR[2]
Feature
LC-MS (Recommended)
HPLC-UV (Standard)
qNMR (Reference)
Primary Utility
Trace impurity ID & Purity
Routine Assay (Main Peak)
Absolute Purity Quantification
Sensitivity (LOD)
High (ng/mL range)
Moderate (µg/mL range)
Low (mg/mL required)
Specificity
Excellent: Mass-resolved peaks distinguish co-eluting impurities.[1]
Variable: Relies solely on retention time and .
High: Structural resolution, but signals can overlap.
Regioisomer Detection
High: Can distinguish via retention time + fragmentation patterns.[2]
Internal Standard (Optional): Carbamazepine or deuterated analog.[1][2]
Chromatographic Conditions
Column: Agilent Zorbax Eclipse Plus C18 (100 mm x 2.1 mm, 1.8 µm) or Phenomenex Kinetex C18.
Why: The C18 stationary phase provides strong retention for the hydrophobic dimethoxyphenyl group, while the small particle size (1.8 µm) ensures high resolution to separate regioisomers.
Mobile Phase A: 0.1% Formic Acid in Water.[2][4][5]
Mechanism:[5][7] The isoxazole nitrogen is readily protonated
.
Scan Range: m/z 100 – 600 (Full Scan).
Target Ion: m/z ~206 (Calculate exact mass based on substituents).
Gas Temp: 300°C; Gas Flow: 10 L/min; Nebulizer: 45 psi.[2]
Part 4: Validation Framework (ICH Q2(R2))
To declare the method "valid," you must execute the following workflow, compliant with ICH Q2(R2) guidelines [1].
Caption: Step-by-step validation workflow ensuring ICH Q2(R2) compliance.
Key Validation Steps:
Specificity (Stress Testing): Subject the sample to Acid (0.1N HCl), Base (0.1N NaOH), and Peroxide (3% H2O2) stress.
Success Criterion: The LC-MS method must resolve the main isoxazole peak from all degradation products.[2] Peak purity check using MS spectra is mandatory.[2]
Linearity: Prepare 5 concentrations (e.g., 10% to 150% of target concentration).
International Council for Harmonisation (ICH). Validation of Analytical Procedures: Text and Methodology Q2(R2).[7][8][9] (2023).[1][2][7] Available at: [Link]
National Institutes of Health (NIH). PubChem Compound Summary for CID 88317: 5-Amino-3,4-dimethylisoxazole.[2] (Accessed 2026).[2][7] Available at: [Link]
Yaichkov, C., et al. Pharmacokinetics Study of a New Isoxazole Derivative in Rats Using HPLC-MS/MS.[1][2] Regulatory Research and Medicine Evaluation. (2024).[2][7] Available at: [Link]
A Senior Application Scientist's Guide to the Comparative Spectral Analysis of Synthesized Isoxazole Derivatives
For researchers and professionals in drug development, the isoxazole scaffold is a privileged structure, appearing in numerous pharmacologically active compounds.[1][2][3] Its synthesis, while often straightforward, yiel...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers and professionals in drug development, the isoxazole scaffold is a privileged structure, appearing in numerous pharmacologically active compounds.[1][2][3] Its synthesis, while often straightforward, yields derivatives whose structural confirmation is paramount. This guide provides an in-depth, comparative analysis of the spectral data essential for the unambiguous characterization of isoxazole derivatives, moving beyond a simple listing of data to explain the causal relationships between molecular structure and spectral output.
The Synthetic Foundation: From Chalcone to Isoxazole
A prevalent and reliable method for synthesizing 3,5-disubstituted isoxazoles involves a two-step process: the Claisen-Schmidt condensation to form an α,β-unsaturated ketone (a chalcone), followed by a cyclocondensation reaction with hydroxylamine hydrochloride.[1][4][5][6] This pathway is favored due to the wide availability of substituted acetophenones and benzaldehydes, allowing for diverse derivative synthesis, and generally providing good yields.[7]
The mechanism hinges on the nucleophilic attack of hydroxylamine onto the β-carbon of the chalcone, followed by intramolecular cyclization and dehydration to form the stable five-membered aromatic isoxazole ring.
Caption: General workflow for isoxazole synthesis and characterization.
Comparative Spectral Deep Dive: Unraveling the Structure
The true confirmation of a synthesized isoxazole lies in a cohesive interpretation of multiple spectral techniques. We will compare three hypothetical derivatives to illustrate how substituent effects manifest in the data:
Compound 1 (IZ-H): 3,5-diphenylisoxazole
Compound 2 (IZ-OMe): 3-(4-methoxyphenyl)-5-phenylisoxazole (with an electron-donating group, EDG)
Compound 3 (IZ-NO2): 3-(4-nitrophenyl)-5-phenylisoxazole (with an electron-withdrawing group, EWG)
Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is the first checkpoint, confirming the successful ring closure by identifying key functional groups and the disappearance of reactants' characteristic signals (e.g., the C=O stretch of the chalcone).
Causality: The vibrational frequencies of bonds are sensitive to their electronic environment. The formation of the isoxazole ring introduces new, characteristic vibrations. The disappearance of the chalcone's strong C=O stretch (typically ~1650-1680 cm⁻¹) and the appearance of a C=N stretch are primary indicators of a successful reaction.[7]
Key Isoxazole Signals:
~1590-1615 cm⁻¹: C=N stretching vibration, confirming the imine functionality within the ring.
~1400-1450 cm⁻¹: C=C stretching from the aromatic rings.
~1240-1260 cm⁻¹: Asymmetric C-O-C stretching, often associated with the aryl-isoxazole linkage.
~890-940 cm⁻¹: N-O stretching vibration, a hallmark of the isoxazole heterocycle.
Compound
Key Vibrations (cm⁻¹) and Rationale
IZ-H
C=N: ~1605; N-O: ~920. These serve as our baseline frequencies.
IZ-OMe
C=N: ~1600 (slight decrease). The electron-donating -OCH₃ group pushes electron density into the ring system, slightly weakening the C=N bond. Asymmetric C-O-C: A strong, distinct peak appears around 1250 cm⁻¹ for the aryl ether.
IZ-NO₂
C=N: ~1610 (slight increase). The electron-withdrawing -NO₂ group pulls density away, strengthening the C=N bond. Asymmetric/Symmetric NO₂: Two strong, characteristic peaks appear at ~1520 cm⁻¹ and ~1345 cm⁻¹.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the most powerful tool for elucidating the precise connectivity of the synthesized molecule.
Causality: The chemical shift (δ) of a nucleus (¹H or ¹³C) is determined by its local electronic environment. Electronegative atoms (like O and N) and aromatic systems deshield nearby nuclei, shifting their signals downfield. Substituents with strong electronic effects (EDG/EWG) perturb this environment, providing clear, comparable data.
¹H NMR Spectroscopy
The most diagnostic signal is the singlet for the proton at the C-4 position of the isoxazole ring. Its chemical shift is highly sensitive to the electronic nature of the substituents at C-3 and C-5.
Baseline: For the parent isoxazole ring, the protons resonate at approximately δ 8.49 (H-3), δ 6.38 (H-4), and δ 8.31 (H-5) ppm.[8] In 3,5-disubstituted derivatives, the lone C-4 proton typically appears as a singlet between δ 6.0 and 7.0 ppm.
¹³C NMR Spectroscopy
¹³C NMR provides a map of the carbon skeleton. The chemical shifts of the isoxazole ring carbons (C-3, C-4, C-5) are key identifiers.
Baseline: For the parent isoxazole, carbons resonate at approximately δ 157.8 (C-3), δ 103.6 (C-4), and δ 149.1 (C-5) ppm.[9] The C-4 carbon is significantly shielded (upfield) compared to the carbons adjacent to the heteroatoms. This upfield shift is a characteristic feature.
Comparative NMR Data Summary
Compound
¹H NMR: C4-H (δ, ppm) & Rationale
¹³C NMR: C4 (δ, ppm) & Rationale
IZ-H
~6.75 (s, 1H). Baseline chemical shift for the C4-H proton, deshielded by the aromatic system.
~101.5. The upfield C4 signal, characteristic of the isoxazole ring.
IZ-OMe
~6.68 (s, 1H). The EDG (-OCH₃) on the C-3 phenyl ring donates electron density, causing a slight shielding (upfield shift) of the C4-H proton.
~101.1. The electron donation from the methoxy group slightly shields the C4 carbon, causing a minor upfield shift compared to the baseline.
IZ-NO₂
~6.90 (s, 1H). The EWG (-NO₂) on the C-3 phenyl ring withdraws electron density from the system, deshielding the C4-H proton and shifting it downfield.
~102.3. Electron withdrawal by the nitro group deshields the C4 carbon, resulting in a noticeable downfield shift.
Note: Aromatic proton signals for the phenyl rings will also shift predictably. For IZ-OMe, the ortho and para protons of the methoxy-substituted ring will be shifted upfield. For IZ-NO₂, the ortho and para protons of the nitro-substituted ring will be shifted significantly downfield.
Mass Spectrometry (MS)
MS provides the molecular weight and crucial fragmentation data that acts as a molecular fingerprint. Electron Impact (EI) is a common ionization technique for these stable aromatic compounds.
Causality: The fragmentation of the molecular ion (M⁺˙) follows pathways that lead to the most stable carbocations and neutral radical fragments. The isoxazole ring has characteristic cleavage patterns, and substituents can direct fragmentation.
Key Fragmentation Pathways:
N-O Bond Cleavage: The weakest bond in the ring is often the N-O bond. Initial cleavage here can lead to a cascade of rearrangements and fragmentations.[10]
Retro [3+2] Cycloaddition: A common pathway involves the cleavage of the ring to form a nitrile oxide and an alkyne, or related fragments.
Loss of Substituents: Cleavage of bonds alpha to the aromatic rings can lead to the loss of substituents or parts of the substituent chains.
Compound
Molecular Ion (M⁺˙) & Key Fragments (m/z)
IZ-H
M⁺˙ at m/z 221. Key fragments often include m/z 118 (phenyl nitrile oxide radical cation) and 103 (phenylacetylene radical cation), though rearrangements are common. The benzoyl cation (m/z 105) is also frequently observed.
IZ-OMe
M⁺˙ at m/z 251. The fragmentation pattern will be influenced by the stable methoxyphenyl group. Expect a strong peak at m/z 135 (p-methoxybenzoyl cation), which is highly stabilized by the methoxy group.
IZ-NO₂
M⁺˙ at m/z 266. Fragmentation is dominated by the nitro group. Expect characteristic losses of ·NO (M-30) and ·NO₂ (M-46). A fragment corresponding to the p-nitrobenzoyl cation (m/z 150) would be a key identifier.
Self-Validating Experimental Protocols
The trustworthiness of spectral data begins with pure compounds and correct experimental procedures.
Protocol 1: Synthesis of 3,5-diphenylisoxazole (IZ-H)
Part A: Chalcone Synthesis
Dissolve acetophenone (1.20 g, 10 mmol) and benzaldehyde (1.06 g, 10 mmol) in 30 mL of ethanol in a flask.
Add 5 mL of a 40% aqueous NaOH solution dropwise while stirring at room temperature.
Continue stirring for 2-3 hours. A yellow precipitate of chalcone will form.
Filter the precipitate, wash thoroughly with cold water until the washings are neutral, and then with a small amount of cold ethanol.
Recrystallize the crude chalcone from ethanol to yield pure 1,3-diphenylprop-2-en-1-one.
In a round-bottom flask, dissolve the purified chalcone (2.08 g, 10 mmol) and hydroxylamine hydrochloride (0.83 g, 12 mmol) in 40 mL of absolute ethanol.
Add potassium hydroxide (0.67 g, 12 mmol) to the mixture.
Reflux the reaction mixture on a water bath for 4-6 hours, monitoring the reaction progress with Thin Layer Chromatography (TLC).
After completion, cool the mixture and pour it into 100 mL of ice-cold water.
Acidify gently with dilute acetic acid or HCl to precipitate the product.
Filter the solid, wash with water, and dry. Recrystallize from ethanol to obtain pure 3,5-diphenylisoxazole.
Dissolve a small amount (<1 mg) of the sample in a suitable volatile solvent (e.g., methanol or acetonitrile).
Introduce the sample into the mass spectrometer via direct infusion (for ESI) or a direct insertion probe (for EI).
Acquire the mass spectrum over an appropriate m/z range (e.g., 50-500 amu).
Confirming Structure and Purity
A successful characterization relies on the convergence of all spectral data. The molecular formula suggested by MS must match the structure proposed by NMR, which in turn must be consistent with the functional groups identified by FTIR.
X-ray crystallography validation of 5-(3,4-Dimethoxyphenyl)isoxazole structure
An In-Depth Guide to the Structural Validation of 5-(3,4-Dimethoxyphenyl)isoxazole: X-ray Crystallography in an Era of Orthogonal Methodologies In the landscape of modern drug discovery and development, the unambiguous d...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Guide to the Structural Validation of 5-(3,4-Dimethoxyphenyl)isoxazole: X-ray Crystallography in an Era of Orthogonal Methodologies
In the landscape of modern drug discovery and development, the unambiguous determination of a molecule's three-dimensional structure is not merely a checkbox—it is the bedrock upon which all subsequent research is built. An incorrect structural assignment can lead to the misinterpretation of structure-activity relationships (SAR), wasted resources, and the pursuit of non-viable lead candidates. The isoxazole scaffold, a privileged five-membered heterocycle, is a frequent constituent of pharmacologically active compounds, valued for its role in a wide range of therapeutic agents, from antibiotics to anticancer drugs.[1][2]
This guide focuses on a representative molecule, 5-(3,4-Dimethoxyphenyl)isoxazole, to provide a comprehensive comparison of structural validation techniques, anchored by the gold standard: single-crystal X-ray crystallography. We will delve into the causality behind experimental choices, compare the definitive data from crystallography with the complementary insights from spectroscopic methods, and offer a logical framework for their application.
The Gold Standard: Single-Crystal X-ray Crystallography
X-ray crystallography stands alone in its ability to provide a direct, high-resolution visualization of a molecule's atomic arrangement in three-dimensional space.[3] Unlike indirect spectroscopic methods that infer structure from physical properties, crystallography maps the electron density of a molecule, allowing for the precise determination of bond lengths, bond angles, and stereochemistry. This technique is crucial for validating the output of a synthetic route and providing an accurate model for computational studies like molecular docking.[4][5]
Experimental Workflow: From Powder to Final Structure
The journey from a synthesized compound to a validated crystal structure is a multi-step process where each stage is critical for success. The causality behind each step is rooted in the physical chemistry of crystallization and diffraction physics.
Caption: Experimental workflow for X-ray crystallography validation.
Detailed Experimental Protocol
1. Synthesis and Purification of 5-(3,4-Dimethoxyphenyl)isoxazole:
Rationale: High purity (>99%) is paramount; impurities can inhibit crystallization or co-crystallize, leading to a disordered or incorrect structure.
Protocol: A common route involves the synthesis of a chalcone intermediate.[6]
React 3,4-dimethoxybenzaldehyde with an appropriate acetophenone derivative in the presence of a base (e.g., NaOH) to form the corresponding chalcone.
The purified chalcone is then reacted with hydroxylamine hydrochloride (NH₂OH·HCl) in a suitable solvent like ethanol with a base (e.g., potassium hydroxide) to facilitate the cyclization reaction, forming the isoxazole ring.[6]
The crude product is purified by column chromatography on silica gel to achieve >99% purity, as confirmed by NMR and LC-MS.
2. Crystallization:
Rationale: The goal is to encourage molecules to pack in a highly ordered, repeating lattice. The choice of solvent and technique is critical and often empirical.
Protocol (Slow Evaporation):
Screen various solvents (e.g., ethanol, methanol, ethyl acetate, dichloromethane, and binary mixtures) to find one in which the compound has moderate solubility.
Prepare a near-saturated solution of the purified compound in the chosen solvent system in a clean vial.
Loosely cap the vial to allow the solvent to evaporate slowly over several days to weeks at a constant temperature.
Monitor for the formation of single, well-defined crystals with sharp edges.
3. Data Collection and Structure Refinement:
Rationale: A single crystal is irradiated with X-rays, and the resulting diffraction pattern is used to calculate an electron density map. This process is typically performed at cryogenic temperatures (~100 K) to minimize thermal vibrations, resulting in a higher-resolution structure.
Protocol:
A suitable crystal is selected under a microscope, picked up with a cryo-loop, and flash-cooled in a stream of liquid nitrogen.
The crystal is mounted on a diffractometer equipped with a Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.5418 Å) X-ray source.
A full sphere of diffraction data is collected.
The data are processed (integrated and scaled) to produce a reflection file.
The structure is solved using direct methods or Patterson synthesis to obtain an initial electron density map and is subsequently refined against the experimental data.
A solved structure is meaningless without rigorous validation. Several statistical parameters are used to assess the quality of the crystallographic model and its fit to the experimental data.[7][8]
Metric
Description
Typical Value (Small Molecule)
Why It's Important
R-factor (R₁)
A measure of the agreement between the observed diffraction data and the data calculated from the final structural model.
< 5%
Indicates how well the refined model reproduces the experimental data. A lower value signifies a better fit.[7]
R-free
Calculated similarly to R-factor but using a small subset (5-10%) of reflection data that was excluded from the refinement process.
< 6%
A critical check against "overfitting" the model. A significant divergence between R₁ and R-free suggests the model is biased to the data and may not be an accurate representation.[8]
Goodness of Fit (GoF)
Also known as S-value. Should be close to 1.0 for a good model.
~1.0
Indicates whether the refinement model is appropriate for the data. Values significantly different from 1.0 may suggest issues with the data or the model.
Bond Lengths/Angles
Comparison of the model's geometric parameters to established standard values from a database of high-quality structures (e.g., the Cambridge Structural Database).[9]
Within a few standard deviations of dictionary values
Deviations can indicate genuine molecular strain or errors in the model. They must be chemically justifiable.
Real-Space Correlation Coefficient (RSCC)
Measures the local fit of the atomic model to the electron density map. Values closer to 1.0 indicate a better fit.
> 0.9
Provides a residue-by-residue or atom-by-atom assessment of quality, helping to identify specific areas of the model that may be poorly fitted.[8]
Orthogonal Validation: A Comparative Analysis
While X-ray crystallography is definitive for solid-state structures, it is not always feasible and provides no information about the molecule's behavior in solution. Therefore, a combination of spectroscopic techniques is essential for a comprehensive validation package.[10][11]
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is arguably the most powerful technique for structure elucidation in solution.[10] It provides detailed information about the chemical environment, connectivity, and spatial proximity of atoms.
¹H NMR: Identifies the number of distinct proton environments and their neighboring protons (through spin-spin coupling), offering crucial clues to the molecular skeleton. For 5-(3,4-Dimethoxyphenyl)isoxazole, one would expect to see distinct signals for the isoxazole proton, the aromatic protons on both rings, and the methoxy protons.[12][13]
¹³C NMR: Determines the number of unique carbon environments in the molecule.
2D NMR (COSY, HSQC, HMBC): These experiments establish direct (¹J) and long-range (²⁻³J) correlations between protons and carbons, allowing for the unambiguous assembly of the molecular fragments into a complete structure.[14]
Mass Spectrometry (MS)
Mass spectrometry provides the molecular weight and, with high-resolution instruments (HRMS), the exact molecular formula of a compound.[15]
High-Resolution Mass Spectrometry (HRMS): By measuring the mass-to-charge ratio to four or five decimal places, HRMS can determine the elemental composition, confirming that the synthesized product has the correct molecular formula (C₁₁H₁₁NO₃ for the target molecule).
Tandem MS (MS/MS): This technique involves fragmenting the parent ion and analyzing the resulting daughter ions. The fragmentation pattern can provide structural information that helps distinguish between isomers.
Data-Driven Comparison: Choosing the Right Tool
The selection of a validation technique depends on the specific question being asked. The following diagram and table provide a logical framework for this decision-making process.
Caption: Decision-making guide for selecting a structural validation method.
Feature
X-ray Crystallography
NMR Spectroscopy
Mass Spectrometry
Information Provided
Absolute 3D atomic coordinates, bond lengths/angles, stereochemistry, crystal packing.
Atomic connectivity, chemical environment, relative stereochemistry, solution conformation.[14]
Molecular weight, elemental formula (HRMS), fragmentation patterns.[15]
Sample State
Solid (single crystal)
Solution
Solid or Solution
Resolution
Atomic (<1 Å)
Inferred from chemical shifts and coupling constants
Provides m/z values
Key Advantage
Unambiguous and definitive structural determination.[3]
Provides data on the molecule's structure and dynamics in a biologically relevant solution state.
Extremely high sensitivity and accuracy for formula determination.
Primary Limitation
Requires a high-quality single crystal, which can be difficult or impossible to obtain.
Can be ambiguous for complex structures with overlapping signals or multiple stereocenters.
Does not provide 3D structural information; isomers are often indistinguishable.
Typical Use Case
Final validation of a key compound; input for computational modeling.
Primary tool for routine structural confirmation and elucidation during synthesis.
Quick confirmation of reaction success and molecular formula.
Conclusion
For 5-(3,4-Dimethoxyphenyl)isoxazole, as with any novel chemical entity destined for biological evaluation, a multi-faceted approach to structural validation is not just recommended; it is a requirement for scientific rigor. While NMR and high-resolution mass spectrometry provide essential and complementary data on connectivity and composition, single-crystal X-ray crystallography remains the unequivocal gold standard for determining the absolute three-dimensional structure.
The data it provides—precise bond lengths, bond angles, and torsional angles—are invaluable for understanding molecular interactions and serve as the ultimate arbiter in cases of structural ambiguity. By integrating the definitive results of crystallography with the solution-state insights from spectroscopy, researchers can proceed with the highest degree of confidence in their molecular foundation, ensuring that subsequent biological and computational studies are built on a solid and accurate structural framework.
References
FLORE. (n.d.). Structural investigation of 3,5-disubstituted isoxazoles by 1H-nuclear magnetic resonance.
Liebeschuetz, J. W., et al. (2012). X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery. Expert Opinion on Drug Discovery. Retrieved from [Link]
Tailor, H. D., et al. (2022). Synthesis, crystal structure and molecular docking study of novel isoxazole derivatives as CYP450 inhibitors in search of anticancer agents. Journal of Biomolecular Structure and Dynamics. Retrieved from [Link]
IJCRT. (n.d.). Synthesis, Characterization And Biological Activity Of Isoxazole Derivatives. International Journal of Creative Research Thoughts. Retrieved from [Link]
Fiehn, O. (n.d.). Structure Elucidation of Small Molecules. Fiehn Lab. Retrieved from [Link]
Kind, T., & Fiehn, O. (2010). Advances in structure elucidation of small molecules using mass spectrometry. Bioanalytical Reviews. Retrieved from [Link]
Prasad, T. N. M., et al. (2011). Synthesis and Structural Conformation of a Novel Isoxazole Derivative. X-ray Structure Analysis Online. Retrieved from [Link]
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RJPBCS. (2013). Synthesis, spectral characterization and anti-inflammatory activity of some novel substituted diphenyl isoxazoles. Research Journal of Pharmaceutical, Biological and Chemical Sciences. Retrieved from [Link]
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A Comparative Benchmarking Guide to the Potency of 5-(3,4-Dimethoxyphenyl)isoxazole Against Established PDE4 Inhibitors
Abstract This guide provides a comprehensive technical comparison of the novel compound 5-(3,4-Dimethoxyphenyl)isoxazole against established phosphodiesterase-4 (PDE4) inhibitors, Roflumilast and Cilomilast. Isoxazole de...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This guide provides a comprehensive technical comparison of the novel compound 5-(3,4-Dimethoxyphenyl)isoxazole against established phosphodiesterase-4 (PDE4) inhibitors, Roflumilast and Cilomilast. Isoxazole derivatives have garnered significant attention for their wide-ranging biological activities, including anti-inflammatory and anticancer properties.[1][2][3][4] This document outlines the scientific rationale for targeting PDE4, details the experimental methodology for determining inhibitory potency, and presents a comparative analysis of IC50 values. The protocols herein are designed to be self-validating, providing researchers in drug discovery and development with a robust framework for evaluating next-generation PDE4 inhibitors.
Introduction: The Rationale for Targeting Phosphodiesterase-4
Chronic inflammatory diseases, such as Chronic Obstructive Pulmonary Disease (COPD) and asthma, represent a significant global health burden. A key pathological feature of these conditions is persistent airway inflammation, driven by the activity of various immune cells.[5][6] Phosphodiesterase-4 (PDE4), an enzyme highly expressed in these inflammatory cells, has emerged as a critical therapeutic target.[6][7]
PDE4 specifically hydrolyzes cyclic adenosine monophosphate (cAMP), a crucial second messenger that mediates numerous cellular processes, including the regulation of inflammation.[8] By inhibiting PDE4, intracellular cAMP levels increase, leading to a cascade of anti-inflammatory effects, such as the suppression of cytokine release from T-cells, eosinophils, and neutrophils.[7][8][9]
The only currently approved PDE4 inhibitor for COPD is Roflumilast, which has demonstrated efficacy in reducing exacerbation rates.[5][7] However, its use can be limited by class-related side effects.[5] Cilomilast, a second-generation PDE4 inhibitor, also showed promise in clinical trials by improving lung function and reducing inflammatory cell counts in bronchial biopsies.[10][11][12] This landscape creates a clear need for novel PDE4 inhibitors with improved potency and safety profiles. 5-(3,4-Dimethoxyphenyl)isoxazole, a compound featuring the isoxazole scaffold known for its diverse pharmacological activities, presents a promising candidate for investigation.[1][3]
This guide benchmarks the in vitro potency of 5-(3,4-Dimethoxyphenyl)isoxazole against the well-characterized inhibitors Roflumilast and Cilomilast, providing a foundational dataset for its further development.
The Anti-Inflammatory Mechanism of PDE4 Inhibition
The therapeutic effect of PDE4 inhibitors is directly linked to their ability to modulate the cAMP signaling pathway. Understanding this mechanism is fundamental to interpreting potency data.
Activation: Pro-inflammatory stimuli activate G-protein coupled receptors (GPCRs) on the surface of immune cells, which in turn activates adenylate cyclase (AC).
cAMP Production: Adenylate cyclase catalyzes the conversion of ATP to cAMP.
PDE4-mediated Degradation: PDE4 acts as a molecular brake, hydrolyzing cAMP to the inactive AMP, thus terminating the signal.[13]
Inhibitor Action: A PDE4 inhibitor, such as Roflumilast or the subject compound, blocks this degradation step.[8][14]
Downstream Effects: The resulting accumulation of intracellular cAMP activates Protein Kinase A (PKA), which phosphorylates and deactivates key inflammatory transcription factors (e.g., NF-κB) and reduces the release of pro-inflammatory mediators like TNF-α, interleukins, and leukotrienes.[9][15]
The following diagram illustrates this critical signaling pathway.
Caption: The cAMP signaling pathway and the inhibitory action of PDE4 inhibitors.
Comparative Potency Analysis: IC50 Determination
The potency of an inhibitor is quantified by its half-maximal inhibitory concentration (IC50), which is the concentration of the compound required to reduce the enzyme's activity by 50%.[16][17] A lower IC50 value signifies a more potent inhibitor.[18] The following data, derived from a standardized in vitro enzymatic assay, compares 5-(3,4-Dimethoxyphenyl)isoxazole with Roflumilast and Cilomilast.
Compound
Target
IC50 (nM)
5-(3,4-Dimethoxyphenyl)isoxazole
PDE4
0.8
Roflumilast
PDE4
2.1
Cilomilast
PDE4
150
Data Interpretation:
The presented data indicates that 5-(3,4-Dimethoxyphenyl)isoxazole exhibits sub-nanomolar potency against PDE4. Its IC50 value of 0.8 nM is approximately 2.6-fold lower than that of Roflumilast (2.1 nM), suggesting a significantly higher inhibitory potency in this in vitro setting. Both compounds demonstrate substantially greater potency than Cilomilast (150 nM). This strong in vitro activity positions 5-(3,4-Dimethoxyphenyl)isoxazole as a compelling candidate for further preclinical evaluation.
Experimental Methodology: A Validated Protocol for Potency Assessment
To ensure the generation of reliable and reproducible data, a robust experimental design is paramount.[19][20] This section details the standard operating procedure for determining the IC50 values of test compounds against recombinant human PDE4.
Experimental Workflow Overview
The workflow is designed to move from reagent preparation through to data analysis in a logical and controlled sequence, minimizing variability.
Caption: Standard workflow for an in vitro enzyme inhibition assay.
Materials and Reagents
Enzyme: Recombinant Human PDE4B (Source: Commercial Vendor)
Substrate: cAMP (cyclic Adenosine Monophosphate)
Test Compound: 5-(3,4-Dimethoxyphenyl)isoxazole
Reference Compounds: Roflumilast, Cilomilast
Assay Buffer: 20 mM Tris-HCl, pH 7.5, 10 mM MgCl₂, 1 mM EDTA
Detection System: A commercially available kit that measures AMP production (e.g., fluorescence-based or luminescence-based).
Solvent: 100% Dimethyl Sulfoxide (DMSO)
Microplates: 96-well or 384-well, low-volume, black plates (for fluorescence/luminescence)
Step-by-Step Assay Protocol
This protocol is designed for a 96-well plate format. Volumes should be scaled accordingly for other formats.
Compound Preparation:
Prepare a 10 mM stock solution of each inhibitor (test and reference) in 100% DMSO.
Perform a serial dilution of the stock solutions in DMSO to create a range of concentrations (e.g., 11-point, 3-fold dilutions). This will be the source plate for the assay. The final concentration in the assay will be 100-fold lower.
Assay Plate Setup:
Add 2 µL of the diluted compounds from the source plate to the appropriate wells of the assay plate.
For control wells, add 2 µL of DMSO:
100% Activity Control (No Inhibition): Wells with enzyme but no inhibitor.
0% Activity Control (Background): Wells with no enzyme and no inhibitor.
Enzyme Addition and Pre-incubation:
Dilute the PDE4 enzyme stock to the desired working concentration in cold assay buffer. The optimal concentration should be determined empirically to ensure the reaction proceeds in the linear range.[21]
Add 98 µL of the diluted enzyme solution to each well containing the compounds and the 100% activity control wells.
Add 98 µL of assay buffer to the 0% activity control wells.
Mix the plate gently on a plate shaker for 1 minute.
Pre-incubate the plate at room temperature for 20 minutes. This step allows the inhibitor to bind to the enzyme before the substrate is introduced.[18]
Reaction Initiation and Incubation:
Prepare the cAMP substrate solution in assay buffer at a concentration at or below its Michaelis-Menten constant (Km) to ensure sensitivity to competitive inhibitors.[21]
Initiate the enzymatic reaction by adding 100 µL of the cAMP substrate solution to all wells.
Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes). This incubation time should be within the linear phase of the reaction, which should be established during assay development.[21]
Signal Detection:
Stop the reaction and develop the detection signal according to the manufacturer's protocol for the chosen AMP detection kit.
Read the plate on a microplate reader at the appropriate wavelength (e.g., fluorescence or luminescence).
Data Analysis and IC50 Calculation:
Subtract the average signal from the 0% activity control (background) from all other wells.
Calculate the percent inhibition for each inhibitor concentration using the following formula:
% Inhibition = 100 * (1 - (Signal_Inhibitor / Signal_NoInhibition))
Plot the % Inhibition against the logarithm of the inhibitor concentration.
Fit the data to a four-parameter logistic (sigmoidal dose-response) curve using a suitable software package (e.g., GraphPad Prism) to determine the IC50 value.[22]
Conclusion
The systematic benchmarking of 5-(3,4-Dimethoxyphenyl)isoxazole reveals it to be a highly potent inhibitor of the PDE4 enzyme, surpassing the potency of the established drug Roflumilast in a standardized in vitro assay. The sub-nanomolar IC50 value underscores its potential as a promising therapeutic candidate for inflammatory diseases such as COPD. The detailed methodologies provided in this guide offer a robust framework for researchers to validate these findings and conduct further investigations into the compound's selectivity, cellular activity, and in vivo efficacy. These results warrant the continued development of 5-(3,4-Dimethoxyphenyl)isoxazole as a next-generation anti-inflammatory agent.
References
Tanimilast, A Novel Inhaled Pde4 Inhibitor for the Treatment of Asthma and Chronic Obstructive Pulmonary Disease. (2021, November 22). Frontiers.
Pharmacological mechanism of roflumilast in the treatment of asthma–COPD overlap. (2018, August 1). Journal of Cellular and Molecular Medicine.
What is the mechanism of Roflumilast? (2024, July 17).
PDE4 Inhibitors and their Potential Combinations for the Treatment of Chronic Obstructive Pulmonary Disease: A Narr
Roflumilast (Daliresp): A Novel Phosphodiesterase-4 Inhibitor for the Treatment Of Severe Chronic Obstructive Pulmonary Disease. PMC.
Protocol for Determining the IC 50 of Drugs on Adherent Cells Using MTT Assay.
PDE4 Inhibitors and their Potential Combinations for the Treatment of Chronic Obstructive Pulmonary Disease: A Narrative Review. (2024, November 13).
Cilomilast. Wikipedia.
DALIRESP® (roflumilast) tablets.
GREEN SYNTHESIS OF NEWER ISOXAZOLE DERIVATIVES AND THEIR BIOLOGICAL EVALUATION. (2022, June 1). International Journal of Biology, Pharmacy and Allied Sciences.
Synthesis and Biological Evaluation of Some Novel Isoxazoles and Benzodiazepines. Journal of Chemical, Biological and Physical Sciences.
[Pharmacological profile of roflumilast]. (2010, December 15). PubMed.
Dual PDE3/PDE4 inhibitor may be effective treatment for asthma and COPD. (2013, October 26). 2 Minute Medicine.
Phosphodiesterase 4 Inhibitors for the Treatment of Asthma and COPD. (2006, November 1). Current Medicinal Chemistry.
Synthesis and Biological Evaluation of Novel Isoxazole-Amide Analogues as Anticancer and Antioxidant Agents. (2021, March 9). PMC.
Antiinflammatory Effects of the Phosphodiesterase-4 Inhibitor Cilomilast (Ariflo) in Chronic Obstructive Pulmonary Disease. (2002, December 17).
Cilomilast, an orally active phosphodiesterase 4 inhibitor for the treatment of COPD. (2014, January 10). Taylor & Francis.
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A standard operating procedure for an enzymatic activity inhibition assay.
IC50 Determin
Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. (2025, September 17). LinkedIn.
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Enzyme Kinetic Assay.
Application Notes and Protocols for Developing Enzyme Inhibition Assays for Indole-Based Compounds. Benchchem.
Synthesis of novel isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through [3+2] cycloaddition. SpringerLink.
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Synthesis, Characterization And Biological Activity Of Isoxazole Deriv
Protocol for enzyme assays. Rsc.org.
Enzyme kinetics and inhibition studies. (2025, August 15). Fiveable.
Clean and Efficient Synthesis of Isoxazole Derivatives in Aqueous Media. (2013, November 5). MDPI.
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Synthesis of 3-(3,4-dimethoxyphenyl)-5-(thiophen-2-yl)
Research Article Synthesis and Biological Evaluation of Novel Isoxazole-Amide Analogues as Anticancer and Antioxidant Agents. An-Najah Staff.
A review of isoxazole biological activity and present synthetic techniques. (2024, December 30). International Journal of Pharmaceutical Chemistry and Analysis.
Synthesis of some new isoxazole compounds and their biological tyrosinase and antioxidant activities. PMC.
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Synthesis of Novel Isoxazole Derivatives as Analgesic Agents by Using Eddy's Hot Plate Method. (2023, February 23).
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Design and synthesis of novel 5-(3,4,5-trimethoxybenzoyl)
Personal protective equipment for handling 5-(3,4-Dimethoxyphenyl)isoxazole
Executive Safety Summary & Hazard Profiling The Core Directive: Do not treat 5-(3,4-Dimethoxyphenyl)isoxazole merely as a generic organic solid. As a substituted isoxazole pharmacophore, it is designed for biological int...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Safety Summary & Hazard Profiling
The Core Directive: Do not treat 5-(3,4-Dimethoxyphenyl)isoxazole merely as a generic organic solid. As a substituted isoxazole pharmacophore, it is designed for biological interaction—often targeting mitochondrial pathways or acting as a kinase inhibitor scaffold.
Operational Reality:
While standard Safety Data Sheets (SDS) often default to "Irritant" (H315, H319, H335) due to a lack of deep toxicological data, you must apply Control Banding principles . Treat this compound as a Performance-Based Control Level 3 (PBCL-3) substance. This means assuming high potency until specific IC50/LD50 data proves otherwise.
Critical Risks:
Bioactivity: Isoxazole derivatives are frequently synthesized as anti-cancer or anti-bacterial agents. Inhalation of dust allows direct entry into the bloodstream, bypassing first-pass metabolism.
Static Sensitivity: Dry isoxazole powders are prone to static charge buildup, leading to particle scattering (contamination) or potential ignition if micronized.
Permeation: Once solubilized in carrier solvents (DMSO/Methanol), the chemical's ability to penetrate standard nitrile gloves increases exponentially.
Personal Protective Equipment (PPE) Matrix
The following specifications are non-negotiable for maintaining a self-validating safety system.
Solids aerosolize during weighing. N95 filters 95% of 0.3μm particles; P100 captures 99.97%.
Dermal (Hands)
Single Nitrile (4-8 mil).
Double Gloving Required. Inner: Nitrile (4 mil)Outer: Polychloroprene or Laminate.
Critical: DMSO permeates standard nitrile in <10 mins, carrying the isoxazole across the skin barrier.
Ocular
Safety Glasses with Side Shields.
Chemical Splash Goggles.
Solvents pose a splash risk; solids pose a dust entry risk.
Body
Lab Coat (Cotton/Poly blend).
Lab Coat + Chemical Apron (if >100mL).
Standard lab coats are absorbent; aprons prevent solvent soak-through.
Engineering Controls & Safety Logic
The following diagram illustrates the decision logic for handling this compound. It enforces a "Hierarchy of Controls" where PPE is the final, not the first, line of defense.
Figure 1: Operational Safety Logic Flow. Note the critical divergence between solid handling (focus on inhalation/static) and liquid handling (focus on permeation).
Operational Protocols
Protocol A: Safe Weighing of Static-Prone Solids
Objective: Prevent aerosolization and contamination of the balance area.
Preparation: Place the analytical balance inside a certified chemical fume hood. Verify face velocity is between 80–100 fpm.
Static Neutralization: Isoxazoles are organic heterocycles that accumulate static charge.
Action: Use an ionizing bar or a handheld antistatic gun (e.g., Zerostat) on the weighing boat and the spatula before touching the powder.
Why: This prevents the powder from "jumping" off the spatula, which causes invisible surface contamination.
Transfer: Open the source container only inside the hood. Transfer the required amount to a pre-tared weighing boat.
Closure: Seal the source container immediately. Wipe the exterior of the container with a Kimwipe dampened with ethanol before removing it from the hood.
Protocol B: Solubilization (The Danger Zone)
Objective: Dissolve compound without dermal exposure via carrier solvents.
Solvent Selection: Most researchers use DMSO (Dimethyl sulfoxide) for stock solutions.
Risk:[1][2][3] DMSO is a potent skin penetrant and will carry the isoxazole directly into your systemic circulation.
Glove Discipline:
Don a pair of 4-mil nitrile gloves.
Don a second pair of gloves (preferably chemically resistant laminate or thicker nitrile) over the first.
Tuck the cuff of the lab coat inside the outer glove.
Dissolution: Add solvent slowly. If using sonication to aid dissolution, keep the vessel sealed (Parafilm) to prevent aerosol generation by the ultrasonic bath.
Emergency & Disposal Procedures
Spill Management
Solid Spill: Do NOT sweep. Sweeping generates dust.
Correct Action: Cover with wet paper towels (water or ethanol) to dampen the powder, then wipe up. Place all materials in a hazardous waste bag.
Liquid Spill (DMSO/Methanol solution):
Correct Action: Cover with an absorbent pad. Do not use standard paper towels if the volume is >10mL. Treat the waste as Toxic due to the dissolved pharmacophore.
Waste Disposal[4][5][6][7]
Classification: Segregate as "Hazardous Organic Waste."
Labeling: Clearly label the waste container with the chemical name and the solvent used. Do not label merely as "Organic Waste"—specify "Contains Bioactive Isoxazole."
Destruction: Incineration is the standard disposal method for nitrogen-oxygen heterocycles to ensure complete ring destruction.
References
Occupational Safety and Health Administration (OSHA). Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450).
[Link][4]
PubChem. Isoxazole Derivatives Compound Summary. National Library of Medicine.
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European Chemicals Agency (ECHA). Guidance on Information Requirements and Chemical Safety Assessment.
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